Technical Whitepaper: Chemical Properties of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride
Executive Summary cis-4-Piperazin-1-yl-cyclohexanol hydrochloride is a high-value bifunctional building block extensively utilized in modern medicinal chemistry. Its structural significance lies in the rigid cyclohexane...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
cis-4-Piperazin-1-yl-cyclohexanol hydrochloride is a high-value bifunctional building block extensively utilized in modern medicinal chemistry. Its structural significance lies in the rigid cyclohexane core, which enforces a specific spatial vector between the polar hydroxyl group (H-bond donor/acceptor) and the basic piperazine moiety.
Unlike flexible alkyl linkers, the cyclohexane ring restricts conformational entropy, often leading to higher binding affinity in target proteins such as Histamine H4 receptors, mTORC1 complexes, and antimycobacterial targets. This whitepaper provides a comprehensive technical analysis of its stereochemistry, synthetic routes, and physicochemical behavior to support drug development workflows.
Molecular Architecture & Stereochemistry[1]
The "cis" designation is critical to the function of this molecule. In 1,4-disubstituted cyclohexanes, stereochemistry dictates the three-dimensional presentation of functional groups.
Conformational Analysis
The cyclohexane ring exists predominantly in a chair conformation.[1]
Trans-isomer (Thermodynamic): Both the bulky piperazine and the hydroxyl group prefer the equatorial position (diequatorial, ee). This is the thermodynamically stable form.
Cis-isomer (Kinetic/High Energy): To maintain the cis relationship (both groups on the same face of the ring), one substituent must be axial while the other is equatorial (ae).[2]
In cis-4-Piperazin-1-yl-cyclohexanol , the bulky piperazine group will preferentially occupy the equatorial position to minimize 1,3-diaxial interactions. Consequently, the hydroxyl group is forced into the axial position.
Piperazine: Equatorial (Stable anchor)
Hydroxyl: Axial (Solvent exposed, specific directional H-bonding)
This axial-equatorial geometry creates a distinct molecular curvature compared to the linear trans isomer, making it essential for fitting into curved hydrophobic pockets in GPCRs and enzymes.
Salt Stoichiometry
The compound is supplied as a hydrochloride salt. The piperazine ring contains two nitrogen atoms:[3]
N1 (attached to cyclohexane): Tertiary amine, pKa ~5.6 (less basic due to steric bulk and inductive effects).
The commercial hydrochloride is typically the dihydrochloride or monohydrochloride depending on the stoichiometry used during precipitation. The protonation occurs primarily at the distal N4 nitrogen, enhancing water solubility and crystallinity.
Physicochemical Profile
Property
Value / Description
CAS Number
2305079-76-7 (HCl salt) / 156-43-3 (Free base generic)
Molecular Formula
C₁₀H₂₀N₂O · xHCl
Molecular Weight
220.74 g/mol (Monohydrochloride basis)
Appearance
White to off-white or grey solid
Solubility
Highly soluble in Water, DMSO, Methanol; Insoluble in Hexane, Et₂O
Producing the cis isomer with high diastereoselectivity is the primary challenge. Thermodynamic conditions favor the trans isomer. Therefore, kinetic control or catalytic hydrogenation strategies are required.
Route A: Reductive Amination (Catalytic Control)
The most scalable route involves the reductive amination of 4-hydroxycyclohexanone or its protected ketals. Using specific metal catalysts (Rh or Ru) can favor the formation of the cis isomer via surface adsorption dynamics.
Route B: Nucleophilic Displacement (Inversion)
Starting from a trans-1,4-derivative with a leaving group (e.g., mesylate) allows for Sɴ2 inversion to the cis product, though this is sterically hindered on cyclohexane rings.
Visualization of Synthesis Logic
Caption: Figure 1. Stereoselective synthesis pathways. Bulky reducing agents (L-Selectride) favor the axial alcohol (cis-isomer) by attacking the ketone from the less hindered equatorial face.
Analytical Characterization
Validating the cis stereochemistry is non-trivial and requires NMR spectroscopy.[1]
Proton NMR (¹H-NMR)
The coupling constant (
) of the methine proton at position 1 (H-1) is the diagnostic signal.
Trans-isomer (H-1 axial): Appears as a triplet of triplets (tt) with large coupling constants (
) due to 1,2-diaxial interactions.
Cis-isomer (H-1 equatorial): Appears as a broad singlet or narrow multiplet with small coupling constants (
).
Mass Spectrometry
ESI-MS: Positive mode will show
at (free base).
Applications in Drug Discovery[2][3][4][6][7][8]
Pharmacophore Linker
The compound serves as a semi-rigid linker in PROTACs (Proteolysis Targeting Chimeras). The piperazine nitrogen allows for easy attachment to E3 ligase ligands (e.g., Thalidomide derivatives), while the hydroxyl group can be etherified to target warheads.
GPCR Antagonists
The cis-cyclohexane motif is found in antagonists for the Histamine H4 receptor. The specific curvature allows the piperazine to interact with Aspartate residues in the receptor binding pocket while the hydroxyl group engages in H-bonding with Serine or Threonine residues.
Signal Pathway Interaction
Caption: Figure 2. Therapeutic targets utilizing the piperazinyl-cyclohexanol scaffold.
Handling & Safety Protocols
Signal Word: Warning
GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.
Hygroscopic Nature: The HCl salt is hygroscopic. Store in a desiccator at -20°C for long-term stability.
Reactivity: Avoid strong oxidizing agents. The secondary amine (piperazine) reacts rapidly with electrophiles (acid chlorides, isocyanates); protect with Boc/Cbz if selective reaction at the hydroxyl group is desired.
References
National Institutes of Health (NIH). Design, Synthesis, and in Vitro Evaluation of 4-(4-Hydroxyphenyl)piperazine-Based Compounds. Available at: [Link]
Journal of Medicinal Chemistry. cis-4-(Piperazin-1-yl)-5,6,7a,8,9,10,11,11a-octahydrobenzofuro[2,3-h]quinazolin-2-amine (A-987306), a new histamine H4R antagonist. Available at: [Link]
MDPI. Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Available at: [Link][4][5][6][7]
molecular structure and weight of cis-4-Piperazin-1-yl-cyclohexanol HCl
Technical Whitepaper: Molecular Architecture and Application of cis-4-Piperazin-1-yl-cyclohexanol HCl Executive Summary In modern medicinal chemistry, the shift toward complex, heterobifunctional molecules—such as Proteo...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Molecular Architecture and Application of cis-4-Piperazin-1-yl-cyclohexanol HCl
Executive Summary
In modern medicinal chemistry, the shift toward complex, heterobifunctional molecules—such as Proteolysis Targeting Chimeras (PROTACs)—has necessitated the development of highly specific, rigidified linker scaffolds. cis-4-Piperazin-1-yl-cyclohexanol hydrochloride has emerged as a privileged building block in this domain[1]. By combining the basicity and solubility of a piperazine ring with the structural rigidity and specific vector projection of a cis-substituted cyclohexanol, this molecule provides unparalleled spatial control in drug design. This guide provides an in-depth technical analysis of its physicochemical properties, synthetic methodologies, and applications in Targeted Protein Degradation (TPD) and Central Nervous System (CNS) drug discovery.
Physicochemical Profiling & Structural Logic
The utility of cis-4-Piperazin-1-yl-cyclohexanol HCl lies in its precise stereochemistry. In a 1,4-disubstituted cyclohexane system, the cis configuration forces one substituent into an axial position and the other into an equatorial position (a,e). Typically, the bulkier piperazine ring locks into the equatorial position to minimize 1,3-diaxial steric clashes, forcing the hydroxyl group into the axial position.
This specific geometry projects the two functional groups (the secondary amine of the piperazine and the secondary alcohol) at a highly specific angle, distinct from the anti-parallel (180°) projection of the trans (e,e) isomer. This angular projection is critical for optimizing the distance and orientation between the Protein of Interest (POI) and the E3 ligase in PROTAC ternary complexes, minimizing the entropic penalty during binding[2].
Quantitative Data Summary
The following table summarizes the core physicochemical parameters of the molecule[3]:
The synthesis of cis-4-Piperazin-1-yl-cyclohexanol HCl must be tightly controlled to prevent over-reduction and to ensure high diastereomeric purity. The industry-standard approach utilizes the reductive amination of 4-hydroxycyclohexanone.
Step-by-Step Synthetic Protocol
Imine Formation: Dissolve 1.0 eq of 4-hydroxycyclohexanone and 1.05 eq of 1-Boc-piperazine in anhydrous 1,2-dichloroethane (DCE). Add a catalytic amount of glacial acetic acid (0.1 eq) to activate the ketone and drive the equilibrium toward the imine/iminium intermediate. Stir at room temperature for 2 hours.
Selective Reduction: Portion-wise, add 1.5 eq of Sodium triacetoxyborohydride (NaBH(OAc)₃). Causality Note: STAB is specifically chosen over Sodium borohydride (NaBH₄) because its steric bulk and electron-withdrawing acetate groups make it a milder reducing agent, preventing the premature reduction of the starting ketone into a 1,4-cyclohexanediol byproduct.
Quench and Extraction: After 12 hours, quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract the aqueous layer 3x with Dichloromethane (DCM). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under vacuum.
Diastereomeric Resolution: The crude mixture contains both cis and trans isomers. Purify via silica gel flash chromatography (Eluent: DCM/MeOH 95:5). The cis-isomer typically elutes differently due to the distinct hydrogen-bonding capacity of the axial vs. equatorial hydroxyl group.
Deprotection and Salt Formation: Dissolve the purified cis-Boc intermediate in minimal DCM and cool to 0°C. Add 4M HCl in dioxane (5.0 eq). Stir for 4 hours as the Boc group is cleaved. The product, cis-4-Piperazin-1-yl-cyclohexanol HCl, will precipitate out of the solution. Filter, wash with cold diethyl ether, and dry under high vacuum.
Caption: Synthetic workflow for cis-4-Piperazin-1-yl-cyclohexanol HCl via reductive amination.
Applications in Targeted Protein Degradation (TPD)
In the rapidly expanding field of PROTACs, traditional flexible PEG linkers often suffer from poor oral bioavailability and high Polar Surface Area (PSA). Incorporating rigidified motifs like cis-4-Piperazin-1-yl-cyclohexanol significantly improves the pharmacokinetic (PK) profile[2].
IRAK4 Degraders: Patents detailing the degradation of Interleukin-1 receptor-associated kinase 4 (IRAK4)—a key target in autoimmune and oncological diseases—frequently utilize piperazine-cyclohexyl scaffolds to tether the IRAK4 inhibitor warhead to an E3 ligase ligand (e.g., Cereblon or VHL binders)[1].
CDK2 Degraders: Recent structure-guided discoveries of CDK2 degraders demonstrate that using a cyclohexanol-piperazine linker reduces the overall molecular weight and PSA compared to longer alkyl chains, thereby enhancing cellular permeability and stabilizing the productive ternary complex (CDK2-PROTAC-CRBN)[2].
Caption: Modular assembly of a PROTAC using the piperazine-cyclohexanol scaffold.
Analytical Validation Protocols
To ensure the trustworthiness of the synthesis, the protocol must be self-validating. The most critical quality control step is confirming the cis vs. trans stereochemical purity, as cross-contamination will drastically alter the linker's exit vectors and ruin PROTAC efficacy.
Self-Validating NMR Protocol
Sample Preparation: Dissolve 5 mg of the final HCl salt in 0.5 mL of D₂O (or DMSO-d₆ if solubility permits).
¹H-NMR Acquisition: Acquire a standard 1D ¹H-NMR spectrum at 400 MHz or higher.
Diagnostic Peak Analysis (The Carbinol Proton):
Locate the signal for the carbinol proton (the hydrogen atom attached to the same carbon as the -OH group), typically found between 3.50 – 4.00 ppm.
Causality: In the cis isomer, the bulky piperazine ring is equatorial, forcing the hydroxyl group to be axial. Consequently, the carbinol proton is equatorial . An equatorial proton only exhibits small gauche coupling constants (
Hz) with its adjacent axial and equatorial protons. Thus, the peak will appear as a narrow, unresolved multiplet.
Conversely, if the trans isomer is present, the hydroxyl group is equatorial, making the carbinol proton axial . This axial proton will exhibit large trans-diaxial coupling constants (
Hz) with adjacent axial protons, appearing as a wide, distinct triplet of triplets (tt).
Validation: A narrow peak width at half-height (
Hz) for the carbinol proton definitively validates the stereochemical purity of the cis isomer.
References
World Intellectual Property Organization. "Degradation of irak4 by conjugation of irak4 inhibitors with e3 ligase ligand and methods of use". Google Patents (WO2023237049A1).
Journal of Medicinal Chemistry. "Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2". ACS Publications. Available at:[Link]
pKa values of piperazine nitrogen in cis-4-Piperazin-1-yl-cyclohexanol
An In-Depth Technical Guide to the pKa Values of Piperazine Nitrogens in cis-4-Piperazin-1-yl-cyclohexanol Abstract The ionization state of a molecule, quantified by its acid dissociation constant (pKa), is a cornerstone...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the pKa Values of Piperazine Nitrogens in cis-4-Piperazin-1-yl-cyclohexanol
Abstract
The ionization state of a molecule, quantified by its acid dissociation constant (pKa), is a cornerstone of drug development, profoundly influencing a compound's solubility, absorption, distribution, metabolism, and excretion (ADME) profile. The piperazine moiety, a ubiquitous scaffold in medicinal chemistry, possesses two distinct basic nitrogen centers, the pKa values of which are highly sensitive to substitution.[1][2] This guide provides a comprehensive analysis of the factors governing the pKa values of the two piperazine nitrogens in cis-4-Piperazin-1-yl-cyclohexanol. We will delve into the theoretical underpinnings of piperazine basicity, dissect the electronic and steric effects of the cis-cyclohexanol substituent, and provide detailed, field-proven protocols for both the experimental determination and computational prediction of these critical physicochemical parameters. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and modulate the ionization behavior of complex piperazine derivatives.
Piperazine is a diamine with two secondary nitrogen atoms within a six-membered ring. It can accept two protons, leading to two distinct ionization equilibria, each characterized by a pKa value.
pKa1 : This corresponds to the equilibrium between the diprotonated species and the monoprotonated species. For the conjugate acid of piperazine, this value is approximately 5.35 at 25°C.[3][4]
pKa2 : This corresponds to the equilibrium between the monoprotonated species and the neutral species. This is the higher value, approximately 9.73 at 25°C.[3][5]
It is a common convention in pharmacology and medicinal chemistry to refer to the pKa of the conjugate acid of a base. Therefore, pKa2 (9.73) represents the dissociation of the more basic nitrogen's conjugate acid, while pKa1 (5.35) represents the dissociation of the second, less basic nitrogen's conjugate acid after the first is already protonated. The significant drop from pKa2 to pKa1 is due to the electrostatic repulsion from the first positive charge, which makes the second protonation less favorable.
Figure 1: Stepwise protonation of the parent piperazine ring.
Substituent Effects on Piperazine pKa
Attaching a substituent to a piperazine nitrogen fundamentally alters its basicity. In the case of cis-4-Piperazin-1-yl-cyclohexanol, the substituent is a large, non-aromatic alkyl group (cyclohexyl) which itself is substituted with a hydroxyl group.
N-Alkylation Effect : Replacing a hydrogen on a piperazine nitrogen with an alkyl group, such as a cyclohexyl ring, typically leads to a decrease in basicity (a lower pKa2 value).[4][6] While alkyl groups are electron-donating, which should increase basicity, the effect of reduced stabilization of the protonated form by solvent (water) molecules often dominates, resulting in a net decrease in pKa.[7] For instance, the pKa of 1-methylpiperazine is lower than that of piperazine.[6]
Hydroxyl Group Effect : The hydroxyl group on the cyclohexyl ring is several carbons removed from the piperazine nitrogens. Its electron-withdrawing inductive effect is therefore expected to be minimal but would slightly decrease basicity.
Intramolecular Hydrogen Bonding (IHB) : The cis stereochemistry is critical as it places the hydroxyl group and the piperazine ring on the same face of the cyclohexane chair, potentially allowing for intramolecular interactions. An IHB could form between the hydroxyl group's hydrogen and the distal N-4 nitrogen, stabilizing the neutral form and thus lowering the pKa of N-4. Conversely, if N-1 is protonated, the hydroxyl oxygen could act as a hydrogen bond acceptor, stabilizing the conjugate acid and increasing the pKa of N-1. The actual impact depends on the delicate energetic balance of these potential interactions versus solvation.
Based on these factors, we can anticipate the pKa values for cis-4-Piperazin-1-yl-cyclohexanol relative to the parent piperazine.
Nitrogen Atom
Parent Piperazine pKa
Expected Change for cis-4-Piperazin-1-yl-cyclohexanol
Rationale
N-1 (Substituted)
~9.73
Decrease
N-alkylation significantly reduces basicity due to steric hindrance to solvation of the conjugate acid.[4][6]
N-4 (Unsubstituted)
~9.73
Slight Decrease
The bulky N-1 substituent may have a minor electronic effect. Potential for IHB with the distant -OH group could slightly lower basicity.[8]
Table 1: Predicted qualitative shifts in pKa values for cis-4-Piperazin-1-yl-cyclohexanol compared to unsubstituted piperazine.
Experimental Determination of pKa Values
Precise pKa values must be determined empirically. Potentiometric titration is the gold standard, while UV-Vis spectrophotometry offers a high-throughput alternative for compounds with suitable chromophores.[9][10]
Protocol: Potentiometric Titration
This method involves monitoring pH as a function of the volume of a titrant (a strong acid) added to a solution of the analyte. The pKa values are determined from the inflection points of the resulting titration curve.[11][12][13]
Expertise & Causality: This protocol is designed to ensure accuracy. Using a calibrated pH meter is crucial for reliable pH measurements.[11] Maintaining a constant ionic strength with KCl minimizes fluctuations in activity coefficients, ensuring the measured pH accurately reflects the hydrogen ion concentration.[11] Purging with nitrogen removes dissolved CO2, which can react with the basic analyte and introduce errors.[11]
Step-by-Step Methodology:
Instrument Calibration: Calibrate a high-precision pH meter using at least two, preferably three, standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01) at the desired experimental temperature (e.g., 25°C).[11]
Reagent Preparation:
Analyte Solution: Accurately weigh ~20 mg of cis-4-Piperazin-1-yl-cyclohexanol and dissolve it in ~50 mL of deionized, CO2-free water. The final concentration should be in the range of 1-10 mM.
Titrant: Prepare and standardize a 0.1 M solution of hydrochloric acid (HCl).
Ionic Strength Adjuster: Prepare a 1.0 M solution of potassium chloride (KCl). Add the required volume to the analyte solution to achieve a final ionic strength of 0.1-0.15 M.
Titration Setup:
Place the analyte solution in a jacketed beaker to maintain a constant temperature.
Immerse the calibrated pH electrode and a magnetic stir bar into the solution.
Begin gentle stirring and purge the solution with a slow stream of nitrogen gas for 10-15 minutes before and during the titration.
Titration Procedure:
Record the initial pH of the solution.
Add the standardized HCl titrant in small, precise increments (e.g., 0.05 mL) using a calibrated buret or an automated titrator.
After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue well past the second equivalence point.
Data Analysis:
Plot the recorded pH values against the volume of HCl added.
Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the titration curve. The equivalence points (EP1 and EP2) are the maxima of the first derivative plot.[14]
The pKa values correspond to the pH at the half-equivalence points:
pKa2 = pH at V = VEP1 / 2
pKa1 = pH at V = (VEP1 + VEP2) / 2
Figure 2: Workflow for pKa determination by potentiometric titration.
Protocol: UV-Vis Spectrophotometric Titration
This method is applicable if the protonation or deprotonation of the piperazine nitrogens causes a change in the UV-Vis absorbance spectrum of the molecule or a nearby chromophore.[15][16]
Expertise & Causality: This technique relies on the Beer-Lambert law and the distinct electronic environments of the protonated and deprotonated species.[15] A series of buffers is used to precisely control the pH, allowing for the construction of a sigmoidal curve where the inflection point directly yields the pKa.[16][17] Multi-wavelength analysis can correct for concentration errors, enhancing the trustworthiness of the result.[10]
Step-by-Step Methodology:
Buffer Preparation: Prepare a series of buffer solutions spanning a wide pH range (e.g., from pH 2 to 12) with constant ionic strength (0.1 M KCl).
Sample Preparation: Prepare a stock solution of the analyte in a suitable solvent (e.g., DMSO). For each buffer solution, prepare a sample by diluting the stock solution to a final concentration of ~0.1-0.2 mM. Ensure the cosolvent percentage is low (<2%) and consistent across all samples.[16]
Spectral Acquisition:
Record the UV-Vis spectrum (e.g., 220-500 nm) for each buffered sample using a spectrophotometer.
Record the spectrum of a "fully acidic" sample (e.g., in 0.1 M HCl) and a "fully basic" sample (e.g., in 0.1 M NaOH).
Data Analysis (Single Wavelength):
Identify a wavelength (λ) where the difference in absorbance between the acidic and basic forms is maximal.
Plot the absorbance at λ against the pH of the buffer solutions.
Fit the data to the Henderson-Hasselbalch equation or a sigmoidal dose-response function. The inflection point of the curve corresponds to the pKa. Two sigmoidal transitions will be observed for the two pKa values.
Computational Prediction of pKa Values
In silico methods, particularly those based on Density Functional Theory (DFT), provide a powerful means to predict pKa values and understand the underlying structural and electronic factors.[18][19] These methods calculate the free energy change of the deprotonation reaction in solution.
Expertise & Causality: The accuracy of DFT-based pKa prediction is highly dependent on the chosen computational model.[20] The use of a thermodynamic cycle with an isodesmic reaction (involving a reference compound with a similar structure and a known pKa) is a self-validating system that allows for the cancellation of systematic errors in solvation energy and gas-phase free energy calculations.[18] Including explicit water molecules can be critical for accurately modeling intramolecular hydrogen bonds and their competition with solvent interactions.[21]
Computational Workflow:
Structure Preparation: Build the 3D structures for the neutral, monoprotonated (at N-1 and N-4), and diprotonated forms of cis-4-Piperazin-1-yl-cyclohexanol.
Conformational Search: Perform a conformational search for each species to locate the lowest energy conformer, paying close attention to the cyclohexane chair and piperazine ring conformations.
Geometry Optimization & Frequency Calculation:
Optimize the geometry of each low-energy conformer in the gas phase.
Perform a subsequent optimization in a continuum solvation model (e.g., SMD or PCM) to simulate the aqueous environment.[20] A common level of theory is M06-2X/6-31+G(d,p).[20][22]
For key structures, add one or two explicit water molecules near the protonation sites and re-optimize to better model local solvation and hydrogen bonding.[21]
Free Energy Calculation: Calculate the Gibbs free energy in solution (Gsolv) for each optimized species.
pKa Calculation via Thermodynamic Cycle:
The pKa is calculated using the equation: pKa = (Gsolv(Base) - Gsolv(Acid)) / (2.303 * RT)
To improve accuracy, use a reference molecule (e.g., N-methylpiperazine) and calculate the relative pKa, which benefits from error cancellation.
Figure 3: A typical workflow for the computational prediction of pKa using DFT.
Conclusion
Determining the pKa values of the piperazine nitrogens in cis-4-Piperazin-1-yl-cyclohexanol is a multi-faceted task essential for its development as a potential drug candidate. The substitution of the piperazine ring with a cis-cyclohexanol moiety is expected to lower the basicity of both nitrogens compared to the parent scaffold, primarily due to N-alkylation and potential intramolecular interactions. This guide has provided the theoretical basis for these expectations and outlined robust, detailed protocols for both experimental determination via potentiometric and UV-Vis titration and theoretical prediction using DFT calculations. By integrating these approaches, researchers can gain a comprehensive understanding of the ionization behavior of this molecule, enabling the rational design of compounds with optimized pharmacokinetic and pharmacodynamic properties.
References
Khalili, F., et al. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Piperazine. PubChem Compound Database. Retrieved from: [Link]
Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from: [Link]
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from: [Link]
Tachikawa, H., & Igarashi, H. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules. Available at: [Link]
Işık, M., et al. (2019). Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge. Journal of Computer-Aided Molecular Design. Available at: [Link]
Lawler, R., et al. (2021). DFT-Machine Learning Approach for Accurate Prediction of pKa. The Journal of Physical Chemistry A. Available at: [Link]
Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry. Retrieved from: [Link]
ResearchGate. (n.d.). The final UV-Vis method for the pKa determination. Retrieved from: [Link]
Radi, M., et al. (2014). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Expert Opinion on Drug Discovery. Available at: [Link]
Desantis, J., et al. (2022). pK a values of common substituted piperazines. ResearchGate. Available at: [Link]
Ruiz, R., et al. (2010). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters. Available at: [Link]
Tripod. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from: [Link]
Pezzola, S., et al. (2021). Easy to Use DFT Approach for Computational pKa Determination of Carboxylic Acids. Molecules. Available at: [Link]
Arbelo-López, C., et al. (2020). Betanidin pKa Prediction Using DFT Methods. ACS Omega. Available at: [Link]
Yılmaz, B., & Ertekin, C. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Research in Pharmacy. Available at: [Link]
van der Meeren, M.A.P., et al. (2010). Development of Methods for the Determination of pKa Values. Symmetry. Available at: [Link]
Ciaffoni, L., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Pharmaceuticals. Available at: [Link]
Yulitasari, D., et al. (2018). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. Journal of Physics: Conference Series. Available at: [Link]
Kyoto Electronics Manufacturing Co., Ltd. (n.d.). How should the acid dissociation constant pKa be measured? Retrieved from: [Link]
ResearchGate. (n.d.). p K a Values of Some Piperazines at (298, 303, 313, and 323) K. Retrieved from: [Link]
Wiley Online Library. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Chemistry – A European Journal. Available at: [Link]
ResearchGate. (2026). Hydrogen-bonding directed cocrystallization of flexible piperazine with hydroxybenzoic acid derivatives: Structural diversity and synthon prediction. Retrieved from: [Link]
Royal Society of Chemistry. (2022). Piperazine-1,4-diol (PipzDiol): synthesis, stereodynamics and assembly of supramolecular hydrogen-bonded 2D networks. New Journal of Chemistry. Available at: [Link]
National Institutes of Health. (n.d.). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. PMC. Retrieved from: [Link]
American Chemical Society. (2024). Synthesis and In Silico Evaluation of Piperazine-Substituted 2,3-Dichloro-5,8-dihydroxy-1,4-naphthoquinone Derivatives as Potential PARP-1 Inhibitors. ACS Omega. Available at: [Link]
National Institutes of Health. (2008). cis-4-(Piperazin-1-yl)-5,6,7a,8,9,10,11,11a-octahydrobenzofuro[2,3-h]quinazolin-2-amine (A-987306), a new histamine H4R antagonist that blocks pain responses against carrageenan-induced hyperalgesia. PubMed. Available at: [Link]
Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Retrieved from: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from: [Link]
The Therapeutic Potential of the cis-4-Piperazin-1-yl-cyclohexanol Scaffold: A Strategic Whitepaper for Novel Drug Discovery
An In-depth Technical Guide for Drug Development Professionals Executive Summary The confluence of rigid carbocyclic scaffolds and versatile heterocyclic pharmacophores represents a highly productive strategy in modern m...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Drug Development Professionals
Executive Summary
The confluence of rigid carbocyclic scaffolds and versatile heterocyclic pharmacophores represents a highly productive strategy in modern medicinal chemistry. This guide focuses on the untapped potential of the cis-4-Piperazin-1-yl-cyclohexanol moiety, a unique chemical starting point that combines the conformational rigidity of a cis-substituted cyclohexane ring with the proven pharmacological utility of the piperazine scaffold. While direct literature on this specific derivative class is nascent, analysis of structurally related compounds reveals significant therapeutic promise, particularly in immunology, inflammation, and neuroscience. This document serves as a technical and strategic roadmap for research scientists and drug development professionals, outlining a comprehensive program from library synthesis and primary screening to lead optimization and early ADME-Tox profiling. We present detailed, field-proven protocols and workflows, grounded in established scientific principles, to enable the systematic exploration and exploitation of this promising chemical class.
The Medicinally-Relevant Architecture of the cis-4-Piperazin-1-yl-cyclohexanol Core
The therapeutic potential of any chemical scaffold is rooted in its fundamental structure. The cis-4-Piperazin-1-yl-cyclohexanol core possesses several features that make it an attractive starting point for a drug discovery campaign.
Stereochemical Rigidity: The cyclohexane ring exists predominantly in a chair conformation. The cis-1,4-substitution pattern orients the hydroxyl and piperazinyl groups in an axial-equatorial relationship. This fixed spatial arrangement reduces the conformational flexibility inherent in more linear molecules, which can lead to higher binding affinity and selectivity for a specific biological target by minimizing the entropic penalty upon binding.
The Privileged Piperazine Moiety: The piperazine ring is a cornerstone of medicinal chemistry, found in numerous approved drugs targeting a wide range of biological systems.[1][2][3] Its two nitrogen atoms (at positions 1 and 4) serve as versatile synthetic handles.[4][5][6] The N-1 atom is engaged in the cyclohexyl linkage, leaving the N-4 nitrogen as a prime site for derivatization to modulate potency, selectivity, and pharmacokinetic properties.[1]
Favorable Physicochemical Properties: The combination of the polar hydroxyl group and the basic piperazine nitrogens suggests that derivatives can be engineered to achieve a balance of aqueous solubility and membrane permeability, which are critical for good oral bioavailability.[4][6]
A close structural analog, cis-4-(Piperazin-1-yl)-...-quinazolin-2-amine (A-987306), has been identified as a potent and selective histamine H4 receptor (H4R) antagonist.[7] This compound demonstrated anti-inflammatory activity and the ability to block pain responses in preclinical models.[7] This finding provides a strong, validated starting point for exploring the therapeutic potential of the core scaffold, particularly in immunology and inflammatory disorders. Furthermore, the broader class of cyclohexane-piperazine combinations has yielded potent modulators of CNS targets, including κ-opioid receptor agonists and cannabinoid CB1 receptor inverse agonists, highlighting the scaffold's potential beyond H4R.[8][9]
Proposed Drug Discovery and Evaluation Workflow
A systematic approach is required to unlock the potential of this scaffold. We propose a phased workflow, from initial library synthesis to robust preclinical evaluation. This workflow is designed to be a self-validating system, with clear decision-making points based on empirical data.
Caption: Proposed Drug Discovery Workflow.
Phase 1: Scaffold Synthesis and Library Development
The foundation of the discovery program is a chemically diverse library of compounds built around the core scaffold. The key is a robust and scalable synthetic route.
Synthesis of the Core Scaffold
The synthesis of the cis-4-Piperazin-1-yl-cyclohexanol core can be achieved through established methods. A common approach is the reductive amination of cis-4-hydroxycyclohexanone with piperazine. This method offers good control over the desired cis stereochemistry.
N-4 Position Library Synthesis Strategy
The N-4 nitrogen of the piperazine ring is the primary point of diversification. A parallel synthesis approach is recommended to rapidly generate a library of analogs. Key reaction classes for diversification include:
Reductive Amination: Reaction with a diverse set of aldehydes and ketones to install a wide range of alkyl and benzyl groups.
Acylation/Sulfonylation: Reaction with various acyl chlorides, sulfonyl chlorides, and carboxylic acids (using coupling agents like HATU) to generate amides and sulfonamides.
Buchwald-Hartwig Amination: Cross-coupling with a library of aryl and heteroaryl halides to introduce diverse aromatic systems.[1]
This strategy allows for the systematic exploration of the chemical space around the core, probing for interactions that enhance potency and selectivity.
Phase 2: In Vitro Screening Cascade for Target Validation
Based on the promising activity of compound A-987306, the histamine H4 receptor (H4R) serves as an excellent primary target for the initial screening campaign.[7] The goal is to identify compounds that not only bind to the receptor but also modulate its function in the desired manner (i.e., antagonism).
Rationale & Causality: This assay directly measures the ability of a test compound to displace a known radiolabeled ligand from the H4 receptor. It is a high-throughput and robust method for identifying primary "hits" that physically interact with the target. The choice of [3H]Histamine as the radioligand ensures that displacement occurs at the natural agonist binding site.
Methodology:
Membrane Preparation: Use membranes from a stable cell line overexpressing the human H4 receptor (e.g., HEK293-hH4R).
Assay Buffer: 50 mM Tris-HCl, pH 7.4.
Reaction Mixture (96-well plate):
50 µL of test compound (dissolved in assay buffer with ≤1% DMSO). Compounds are typically screened at a single high concentration (e.g., 10 µM) initially.
25 µL of [3H]Histamine (final concentration ~2-5 nM, near its Kd).
125 µL of cell membrane preparation (5-10 µg protein per well).
Controls (Self-Validation System):
Total Binding: Vehicle (DMSO) only. Represents 0% inhibition.
Non-Specific Binding (NSB): A high concentration of a known, potent H4R ligand (e.g., 10 µM JNJ 7777120). Represents 100% inhibition.
Incubation: Incubate plates at 25°C for 60 minutes with gentle agitation.
Termination & Harvesting: Rapidly filter the reaction mixture through a GF/B filter plate using a cell harvester. Wash the filters 3x with ice-cold assay buffer to remove unbound radioligand.
Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.
Data Analysis: Calculate the percent inhibition for each test compound relative to the total binding and NSB controls. Compounds showing >50% inhibition are considered "hits" and are advanced to concentration-response curve determination to calculate Ki values.
Rationale & Causality: H4R is a G-protein coupled receptor (GPCR). Upon agonist binding, it catalyzes the exchange of GDP for GTP on its associated Gαi subunit, initiating downstream signaling. This assay measures the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to the G-protein, providing a direct readout of receptor activation. By testing our compounds in the presence of an agonist (histamine), we can determine if they act as antagonists (blocking agonist-induced activation).[8][9]
Methodology:
Reagents: Use the same hH4R-expressing cell membranes. Assay buffer: 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4. Add 10 µM GDP just before use.
Reaction Mixture (96-well plate):
20 µL test compound (in a concentration-response curve).
20 µL Histamine (at its EC₈₀ concentration, to stimulate the receptor).
20 µL [35S]GTPγS (final concentration ~0.1 nM).
40 µL of cell membrane preparation (10-20 µg protein per well).
Controls (Self-Validation System):
Basal Binding: Vehicle only (no agonist).
Stimulated Binding: Histamine at EC₈₀ + vehicle.
Positive Control Antagonist: A known H4R antagonist (e.g., JNJ 7777120) in a concentration-response curve + Histamine at EC₈₀.
Incubation: Incubate at 30°C for 60 minutes.
Termination & Detection: Terminate and harvest as described in Protocol 4.1.
Data Analysis: Plot the [35S]GTPγS binding against the log concentration of the test compound. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which can be converted to a functional antagonist constant (Kb).
Phase 3: Lead Optimization and Structure-Activity Relationship (SAR)
Data from the screening cascade fuels the lead optimization phase. The goal is to systematically modify the "hit" structures to improve potency, selectivity, and drug-like properties.
Building the SAR
By comparing the activity of various N-4 substituted analogs, we can deduce the Structure-Activity Relationship (SAR). This analysis reveals which chemical features are beneficial or detrimental to biological activity.
Caption: Hypothetical SAR for N-4 Position.
Tabulated Data Summary
Clear data presentation is essential for decision-making.
Compound ID
N-4 Substituent (R-Group)
H4R Binding Ki (nM)
H4R Functional Kb (nM)
L-1
-H
5,200
>10,000
L-2
-CH₃
850
1,200
L-3
-CH₂-Ph
150
210
L-4
-C(=O)-Ph
25
45
L-5
-SO₂-Ph
95
130
L-6
-CH₂-(4-F-Ph)
12
18
Table 1: Hypothetical screening data illustrating SAR. Compounds L-4 and L-6 emerge as initial leads.
Protocol 5.1: Early ADME - In Vitro Metabolic Stability Assay
Rationale & Causality: A potent compound is therapeutically useless if it is metabolized too quickly by the liver. This assay provides an early read on a compound's metabolic liability by measuring its rate of disappearance when incubated with liver microsomes, which contain the key Cytochrome P450 (CYP) enzymes responsible for drug metabolism. A compound with high stability is more likely to have a suitable in vivo half-life.
Methodology:
Reagents: Pooled human liver microsomes (HLM), NADPH (cofactor required for CYP activity), 0.1 M Phosphate Buffer (pH 7.4).
Incubation:
Pre-warm HLM suspension (final concentration 0.5 mg/mL) and test compound (final concentration 1 µM) in buffer at 37°C.
Initiate the reaction by adding a pre-warmed solution of NADPH (final concentration 1 mM).
Time Points: Remove aliquots from the reaction mixture at 0, 5, 15, 30, and 60 minutes.
Reaction Quenching: Immediately add the aliquot to a 2x volume of ice-cold acetonitrile containing an internal standard (for analytical normalization). This stops the enzymatic reaction and precipitates the microsomal proteins.
Controls (Self-Validation System):
-NADPH Control: Run a parallel incubation without the NADPH cofactor. Disappearance in this sample indicates chemical instability, not metabolism.
Positive Controls: Include compounds with known metabolic fates: Verapamil (high clearance) and Propranolol (intermediate clearance).
Analysis: Centrifuge the quenched samples to pellet the protein. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.
Data Calculation: Plot the natural log of the percent remaining parent compound versus time. The slope of the line gives the rate of elimination (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).
Conclusion and Future Directions
The cis-4-Piperazin-1-yl-cyclohexanol scaffold represents a promising, underexplored area of chemical space. Grounded by the validated activity of structurally related H4R antagonists, a systematic drug discovery campaign focused on this core has a high probability of yielding novel therapeutic candidates. The workflow detailed in this guide—encompassing rational library design, a robust screening cascade, and early ADME-Tox assessment—provides a clear and efficient path forward. Future work should focus on expanding the N-4 library based on initial SAR, profiling lead compounds in cell-based assays for inflammation and cytokine release, and ultimately advancing optimized candidates into in vivo models of disease.
References
Combination of cyclohexane and piperazine based κ-opioid receptor agonists: Synthesis and pharmacological evaluation of trans,trans-configured perhydroquinoxalines. Bioorganic & Medicinal Chemistry.
Piperazine. Wikipedia.
Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Deriv
A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile. Research Journal of Pharmacy and Technology.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen.
Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
The structure‐activity relationship of anticancer activity piperazine derivatives.
Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology.
PIPERAZINES.
Synthesis of piperazines. Organic Chemistry Portal.
(4-(Bis(4-Fluorophenyl)Methyl)Piperazin-1-yl)(Cyclohexyl)Methanone Hydrochloride (LDK1229): A New Cannabinoid CB1 Receptor Inverse Agonist from the Class of Benzhydryl Piperazine Analogs. The Journal of Pharmacology and Experimental Therapeutics.
Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Deriv
The medicinal chemistry of piperazines: A review. PubMed.
cis-4-(Piperazin-1-yl)-5,6,7a,8,9,10,11,11a-octahydrobenzofuro[2,3-h]quinazolin-2-amine (A-987306), a new histamine H4R antagonist that blocks pain responses against carrageenan-induced hyperalgesia. ChEMBL.
An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives.
Synthesis and potential antitumor activity of 7-(4-substituted piperazin-1-yl)-4-oxoquinolines based on ciprofloxacin and norfloxacin scaffolds: in silico studies. Bioorganic & Medicinal Chemistry Letters.
Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. MDPI.
A Senior Application Scientist's Guide to the Stereoisomers of 4-(Piperazin-1-yl)cyclohexanol
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of modern drug discovery, the precise three-dimensional arrangement of atoms within a molecule is a cr...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
In the landscape of modern drug discovery, the precise three-dimensional arrangement of atoms within a molecule is a critical determinant of its pharmacological profile. Neglecting stereoisomerism can lead to significant variations in efficacy, safety, and pharmacokinetic properties. This technical guide provides a comprehensive examination of the cis and trans isomers of 4-(piperazin-1-yl)cyclohexanol, a scaffold of increasing importance in medicinal chemistry. We will delve into the fundamental differences in their molecular geometry, the profound impact of these differences on their physicochemical and biological properties, and the strategic approaches required for their synthesis and analytical differentiation. This document is intended to serve as an essential resource for researchers engaged in the design and development of novel therapeutics, offering both theoretical insights and practical, field-proven methodologies.
Introduction: The Criticality of Stereochemical Precision in Drug Development
Stereoisomers, molecules with the same chemical formula and connectivity but different spatial arrangements of atoms, often exhibit markedly different interactions with the chiral environment of biological systems. The human body, with its chiral proteins, enzymes, and receptors, can differentiate between stereoisomers, leading to one isomer being therapeutically active while the other may be inactive or even toxic.
The 4-(piperazin-1-yl)cyclohexanol moiety is a valuable building block in the synthesis of a wide range of biologically active compounds, including antipsychotics, antidepressants, and anti-infective agents.[1][2][3] The piperazine ring, with its two nitrogen atoms, offers a versatile handle for structural modification, influencing properties such as solubility, pKa, and receptor affinity.[3][4] The cyclohexanol portion provides a rigid, three-dimensional scaffold that dictates the spatial orientation of the piperazine substituent. The seemingly subtle difference between the cis and trans arrangement of the hydroxyl and piperazinyl groups on the cyclohexane ring can have profound consequences for a molecule's ultimate biological function.
This guide will systematically deconstruct the differences between these two isomers, providing the necessary framework for their controlled synthesis, unambiguous identification, and informed application in drug discovery programs.
Chapter 1: Molecular Geometry and its Physicochemical Consequences
The core structural difference between cis- and trans-4-(piperazin-1-yl)cyclohexanol lies in the relative orientation of the hydroxyl (-OH) and piperazin-1-yl substituents on the cyclohexane ring. In the cis isomer, both substituents are on the same side of the ring's plane, while in the trans isomer, they are on opposite sides.[5] This fundamental geometric distinction dictates the preferred conformational state and, consequently, the molecule's overall shape and physicochemical properties.
Conformational Analysis: The Chair Conformation
The cyclohexane ring predominantly adopts a chair conformation to minimize steric and torsional strain. In this conformation, the substituents can occupy either an axial (perpendicular to the ring's plane) or an equatorial (in the plane of the ring) position.[6] For monosubstituted cyclohexanes, the substituent preferentially occupies the equatorial position to avoid steric clashes with the axial hydrogens on the same side of the ring, known as 1,3-diaxial interactions.[7]
For disubstituted cyclohexanes like 4-(piperazin-1-yl)cyclohexanol, the stability of the chair conformers depends on the energetic penalties of having each substituent in an axial position. The isomer that can adopt a conformation with both bulky groups in the equatorial position will be the most thermodynamically stable.[8]
trans-4-(Piperazin-1-yl)cyclohexanol: The most stable conformation for the trans isomer places both the hydroxyl and the piperazin-1-yl groups in equatorial positions. This arrangement minimizes steric strain, making the trans isomer generally more stable than the cis isomer.[9]
cis-4-(Piperazin-1-yl)cyclohexanol: In the cis isomer, one substituent must be in an axial position while the other is equatorial. The ring will flip between two chair conformations of equal energy, with each substituent alternating between the axial and equatorial positions.[10] This inherent conformational flexibility and the presence of a sterically demanding axial group render the cis isomer less thermodynamically stable.[9]
Visualization of Conformational Isomers
Caption: Conformational equilibrium of trans and cis isomers.
Impact on Physicochemical Properties
The differences in molecular shape, symmetry, and polarity between the cis and trans isomers directly influence their macroscopic physical properties.
Property
cis Isomer
trans Isomer
Rationale
Melting Point
Generally Lower
Generally Higher
The higher symmetry of the trans isomer allows for more efficient packing in the crystal lattice, leading to stronger intermolecular forces that require more energy to overcome.[5]
Boiling Point
Generally Higher
Generally Lower
The cis isomer often has a larger net molecular dipole moment because the individual bond dipoles do not cancel each other out as effectively as in the more symmetric trans isomer. This leads to stronger dipole-dipole interactions and a higher boiling point.[5][11]
Solubility
Varies
Varies
Solubility depends on a complex interplay of factors including polarity and crystal lattice energy. While the cis isomer may be more polar, the higher melting point of the trans isomer suggests stronger crystal packing, which can decrease solubility. Empirical determination is necessary.
Thermodynamic Stability
Less Stable
More Stable
The diequatorial arrangement of substituents in the trans isomer minimizes steric strain (1,3-diaxial interactions), making it the thermodynamically favored isomer.[9]
Chapter 2: Synthetic Strategies and Isomeric Control
The synthesis of 4-(piperazin-1-yl)cyclohexanol typically proceeds through the reduction of 4-(piperazin-1-yl)cyclohexanone or the reaction of piperazine with a suitable cyclohexyl derivative. The stereochemical outcome of these reactions is highly dependent on the choice of reagents and reaction conditions.
Stereoselective Reduction of 4-(Piperazin-1-yl)cyclohexanone
The reduction of the ketone precursor is a common and effective method. The stereoselectivity of this reduction is governed by the direction of hydride attack on the carbonyl group.
Synthesis of the trans Isomer (Equatorial Attack): The use of bulky reducing agents, such as L-Selectride® or K-Selectride®, favors the approach of the hydride from the less sterically hindered equatorial face. This results in the formation of the axial alcohol, which, upon protonation, gives the trans product where the hydroxyl group is in the more stable equatorial position relative to the piperazinyl group.
Synthesis of the cis Isomer (Axial Attack): Smaller, unhindered reducing agents, like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄), can attack from the axial direction. This leads to the formation of the equatorial alcohol, resulting in the cis isomer. Catalytic hydrogenation with catalysts like rhodium or ruthenium can also produce a mixture of isomers, often favoring the cis product under certain conditions.[12][13]
Nucleophilic Substitution Reactions
Another synthetic route involves the nucleophilic attack of piperazine on a cyclohexyl derivative, such as a 4-halocyclohexanol or a cyclohexene oxide. The stereochemistry of these reactions is governed by the mechanism (SN1 or SN2) and the stereochemistry of the starting material.
Isomer Separation and Purification
Since many synthetic routes yield a mixture of isomers, effective separation is crucial.[12]
Fractional Crystallization: This technique exploits the differences in solubility and crystal packing between the two isomers. The more symmetrical and often higher-melting trans isomer is typically less soluble and can be selectively crystallized from a suitable solvent system.[13] Adjusting the pH of an aqueous solution to be highly alkaline (pH > 13.5) and cooling can facilitate the precipitation of the trans isomer.[12]
Column Chromatography: Silica gel or alumina column chromatography can effectively separate the cis and trans isomers based on their polarity differences. The less polar trans isomer will generally elute first. High-performance liquid chromatography (HPLC) with a C18 column can also be used for both analytical and preparative-scale separation.[12]
Experimental Protocol: Stereoselective Reduction for trans-4-(Piperazin-1-yl)cyclohexanol
Reaction Setup: To a solution of 4-(piperazin-1-yl)cyclohexanone in dry tetrahydrofuran (THF) at -78 °C under a nitrogen atmosphere, slowly add a solution of L-Selectride® (1.0 M in THF).
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC until the starting material is consumed.
Quenching: Slowly add a saturated aqueous solution of sodium bicarbonate to quench the reaction, followed by hydrogen peroxide to decompose the borane byproducts.
Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the pure trans isomer.
Chapter 3: Spectroscopic and Chromatographic Differentiation
Unambiguous characterization of the cis and trans isomers is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, with chromatographic techniques providing complementary information.[14]
¹H NMR Spectroscopy: A Definitive Tool
The key to differentiating the isomers via ¹H NMR lies in the chemical shift and coupling constants of the proton attached to the carbon bearing the hydroxyl group (the carbinol proton).[14]
trans Isomer: In its stable diequatorial conformation, the carbinol proton is in an axial position. This axial proton will exhibit large axial-axial couplings (typically with a coupling constant, J, of 10-13 Hz) to the adjacent axial protons.[14]
cis Isomer: In the cis isomer, the carbinol proton is in an equatorial position (when the bulkier piperazinyl group is equatorial). This equatorial proton will have smaller axial-equatorial and equatorial-equatorial couplings (J values typically in the range of 2-5 Hz).[15]
Furthermore, the chemical shift of the carbinol proton is diagnostic. Axial protons are generally more shielded and appear at a lower chemical shift (upfield) compared to equatorial protons.[16]
¹³C NMR Spectroscopy
The carbon chemical shifts are also sensitive to the stereochemistry. Carbons bearing axial substituents are generally shielded (resonate at a higher field, i.e., lower ppm value) compared to those with equatorial substituents.[14]
Summary of Diagnostic NMR Signals
Isomer
Carbinol Proton (H-1) Position
Carbinol Proton Chemical Shift (δ)
Carbinol Proton Coupling Constant (J)
trans
Axial
Upfield (more shielded)
Large (10-13 Hz)
cis
Equatorial
Downfield (less shielded)
Small (2-5 Hz)
Chromatographic Methods
Gas Chromatography (GC): GC can be used to separate and quantify the ratio of cis and trans isomers, often after derivatization to increase volatility.[12]
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC using a C18 column is an effective method for separating the two isomers.[12] The more polar cis isomer will typically have a shorter retention time than the less polar trans isomer.
Technical Guide: Synthesis of Piperazinyl Cyclohexanol Scaffolds
This guide details the synthetic architecture for Piperazinyl Cyclohexanol derivatives. It prioritizes mechanistic clarity, stereochemical control, and scalable reproducibility.
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the synthetic architecture for Piperazinyl Cyclohexanol derivatives. It prioritizes mechanistic clarity, stereochemical control, and scalable reproducibility.
Executive Summary: The Pharmacophore & Strategic Value
The N-(2-hydroxycyclohexyl)piperazine motif (Piperazinyl Cyclohexanol) is a "privileged scaffold" in medicinal chemistry, serving as a core pharmacophore in analgesics (e.g., Tramadol analogs), sigma receptor ligands, and antipsychotics. Its value lies in the rigid cyclohexane ring, which locks the piperazine nitrogen and the hydroxyl group into a specific spatial arrangement, governing receptor affinity.
Critical Synthetic Challenge: The primary challenge is Stereocontrol .
Trans-isomers are thermodynamically favored and biologically prevalent.
Cis-isomers require specific kinetic control or alternative pathways.
Regioselectivity becomes critical when the cyclohexane ring bears additional substituents.
Primary Pathway: Epoxide Ring Opening (Aminolysis)
Best For: High-yield synthesis of trans-2-(1-piperazinyl)cyclohexanol .
Mechanism: SN2 Nucleophilic Attack (Anti-addition).
Mechanistic Causality
This pathway relies on the nucleophilic attack of the secondary amine (piperazine) on the electrophilic carbon of cyclohexene oxide.
Stereochemistry: The reaction proceeds via a backside attack (SN2 mechanism). The incoming nucleophile (piperazine) attacks the carbon atom anti to the epoxide oxygen. This obligate anti-addition results exclusively in the trans-diaxial opening, which relaxes to the stable trans-diequatorial conformation.
Stoichiometry Control: Piperazine has two reactive nitrogens.[1] To prevent the formation of N,N'-bis(2-hydroxycyclohexyl)piperazine (the "dumbbell" dimer), a substantial excess of piperazine is required.
Visualization: Epoxide Ring Opening Mechanism
Figure 1: The SN2 mechanism enforces a trans-configuration via backside attack on the epoxide ring.
Rationale: Water acts as a hydrogen-bond donor, activating the epoxide oxygen and stabilizing the transition state, often eliminating the need for harsh Lewis acids.
Note: Excess piperazine remains largely in the aqueous phase due to its high polarity.
Purification: Wash the combined organic layer with brine, dry over Na2SO4, and concentrate. If minor piperazine carries over, remove it via high-vacuum sublimation or column chromatography (Silica, DCM -> 10% MeOH/DCM).
Yield Expectation: 85–95% (Trans-isomer).
Secondary Pathway: Reductive Amination
Best For: Synthesis of complex analogs where the epoxide precursor is unstable or unavailable.
Mechanism: Imine formation followed by Hydride Reduction.[3]
Mechanistic Causality
This pathway involves the condensation of cyclohexanone with piperazine to form a hemiaminal, which dehydrates to an iminium ion.
Selectivity: The reducing agent determines the stereochemical ratio.
NaBH(OAc)3: Mild, allows for equilibrium control, often favoring the thermodynamic product (trans).
H2/Catalyst: Catalytic hydrogenation can sometimes favor cis isomers depending on the catalyst surface approach (haptophilicity).
Visualization: Reductive Amination Workflow
Figure 2: Stepwise conversion from ketone to amine via iminium intermediate.
Experimental Protocol: STAB Method
Reagents:
Cyclohexanone (1.0 eq)
Piperazine (1.2 eq)
Sodium Triacetoxyborohydride (STAB) (1.5 eq)
Acetic Acid (1.0 eq) – Catalyst to facilitate imine formation.
Solvent: 1,2-Dichloroethane (DCE) or THF.
Step-by-Step Workflow:
Imine Formation: Mix cyclohexanone and piperazine in DCE. Add Acetic Acid. Stir for 30 mins at Room Temp.
Reduction: Add STAB in portions (exothermic). Stir for 12–16 hours under N2 atmosphere.
Quench: Quench with saturated aqueous NaHCO3 (gas evolution: CO2).
Extraction: Extract with EtOAc.
Purification: This route often produces a mixture of isomers. Separation usually requires flash chromatography or recrystallization of the HCl salt.
Comparative Analysis of Pathways
Feature
Epoxide Opening (Pathway A)
Reductive Amination (Pathway B)
Stereoselectivity
High (100% Trans)
Low/Moderate (Mixed Cis/Trans)
Atom Economy
High (100% atom utilization)
Moderate (Loss of H2O)
Reagent Cost
Low (Epoxides are cheap/accessible)
Moderate (STAB is costlier than water)
Scalability
Excellent (No hazardous hydrides)
Good (Care with hydride quenching)
Key Limitation
Requires epoxide precursor
Requires separation of isomers
Troubleshooting & Optimization
Preventing Bis-Alkylation
The most common failure mode is the "dumbbell" formation where one piperazine molecule reacts with two cyclohexyl rings.
Solution: Maintain a high Amine:Electrophile ratio (3:1 or higher) .
Recovery: Unreacted piperazine is water-soluble. A rigorous aqueous wash at pH > 10 effectively removes excess piperazine from the organic product layer.
Stereochemical Confirmation
Do not rely solely on MS/HPLC. Use 1H NMR coupling constants (
-values).
Trans-isomer: The proton at the C1 position (alpha to nitrogen) typically appears as a triplet of triplets (tt) with large coupling constants (
Hz) due to axial-axial coupling with C2 and C6 protons.
Cis-isomer: The C1 proton appears as a multiplet with smaller coupling constants (
Hz) due to axial-equatorial coupling.
References
Shivani, et al. "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry." ChemistryOpen, 2024. Link
Azizi, N. & Saidi, M.R. "Calcium Trifluoroacetate as an Efficient Catalyst for Ring-opening of Epoxides by Amines under Solvent-free Conditions." ResearchGate, 2008. Link
Application Note: Stereospecific Synthesis of cis-4-Piperazin-1-yl-cyclohexanol Hydrochloride
Introduction & Strategic Overview cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS 2305079-76-7) is a highly valued bifunctional building block in medicinal chemistry. It is frequently utilized in the development of...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Overview
cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS 2305079-76-7) is a highly valued bifunctional building block in medicinal chemistry. It is frequently utilized in the development of complex pharmacophores, including pyrazolopyrimidone-based tankyrase inhibitors and various GPCR ligands[1][2]. Because the spatial orientation of the piperazine and hydroxyl vectors dictates target binding affinity, achieving absolute stereocontrol during synthesis is a critical requirement for drug development professionals.
Historically, the functionalization of cyclohexyl rings relies on the reductive amination of 4-hydroxycyclohexanone with a protected piperazine[3]. However, this approach is fundamentally flawed when stereopurity is required. The reduction of the planar iminium intermediate by sodium triacetoxyborohydride (NaBH(OAc)₃) lacks strict facial selectivity. Hydride delivery occurs from both the axial and equatorial faces, yielding a thermodynamic and kinetic mixture of cis and trans diastereomers that necessitates tedious, low-yielding chromatographic separation.
To establish a self-validating, high-yielding protocol, we employ a stereospecific Sₙ2 displacement strategy . By starting with the inexpensive and commercially available trans-1,4-cyclohexanediol[4], we can selectively mono-activate one hydroxyl group as a tosylate. Subsequent nucleophilic attack by 1-Boc-piperazine proceeds via a strict Walden inversion, guaranteeing the exclusive formation of the cis architecture.
Figure 1: Mechanistic comparison of reductive amination vs. SN2 displacement for stereocontrol.
Experimental Protocols
Figure 2: Stereospecific synthesis workflow of cis-4-piperazin-1-yl-cyclohexanol hydrochloride.
Step 1: Mono-activation to trans-4-Hydroxycyclohexyl 4-methylbenzenesulfonate
Causality & Design: Pyridine is selected as both the solvent and the acid scavenger. Conducting the reaction strictly at 0 °C is critical; the lower thermal energy maximizes the statistical and steric preference for mono-tosylation over di-tosylation.
Procedure:
Dissolve trans-1,4-cyclohexanediol (10.0 g, 86.1 mmol) in anhydrous pyridine (50 mL) and cool the solution to 0 °C under an inert nitrogen atmosphere.
Add p-Toluenesulfonyl chloride (TsCl) (17.2 g, 90.4 mmol, 1.05 eq) portion-wise over 30 minutes to prevent exothermic spiking.
Stir the reaction mixture at 0 °C for 2 hours, then allow it to slowly warm to room temperature and stir for an additional 12 hours.
Quench the reaction by pouring it into crushed ice-water (200 mL). Extract the aqueous layer with Ethyl Acetate (3 × 100 mL).
Wash the combined organic layers with cold 1M HCl (to remove residual pyridine), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via short-pad silica gel chromatography (Hexanes/EtOAc) to yield the mono-tosylate as a white solid.
Step 2: Sₙ2 Inversion to cis-tert-Butyl 4-(4-hydroxycyclohexyl)piperazine-1-carboxylate
Causality & Design: N,N-Dimethylformamide (DMF) is chosen as a polar aprotic solvent to leave the piperazine nucleophile unsolvated, thereby maximizing its reactivity. The addition of catalytic potassium iodide (KI) facilitates a Finkelstein-type reaction, converting the tosylate in situ to a highly reactive iodide intermediate. This ensures the Sₙ2 inversion outcompetes any E2 elimination side reactions.
Procedure:
Dissolve the trans-mono-tosylate (15.0 g, 55.5 mmol) in anhydrous DMF (75 mL).
Heat the suspension to 80 °C and stir vigorously for 16 hours.
Cool the mixture to room temperature, dilute with distilled water (150 mL), and extract with EtOAc (3 × 100 mL).
Wash the organic phase extensively with water (3 × 50 mL) to remove DMF, followed by brine. Dry over Na₂SO₄, filter, and concentrate. Purify via column chromatography (DCM:MeOH 95:5) to isolate the cis-Boc-protected intermediate.
Step 3: Deprotection to cis-4-Piperazin-1-yl-cyclohexanol Hydrochloride
Causality & Design: Anhydrous 4M HCl in dioxane is utilized to cleave the Boc protecting group without risking hydrolytic side reactions. Because the resulting hydrochloride salt is highly polar and insoluble in the dioxane/DCM matrix, the reaction is driven to completion via Le Chatelier’s principle (precipitation), allowing isolation by simple filtration and avoiding aqueous workup.
Procedure:
Dissolve the cis-Boc-intermediate (10.0 g, 35.2 mmol) in a minimal amount of anhydrous DCM (30 mL) and cool to 0 °C.
Remove the ice bath and stir the mixture at room temperature for 4 hours. A thick white precipitate will form as the deprotection proceeds.
Filter the suspension through a sintered glass funnel. Wash the filter cake thoroughly with cold diethyl ether (2 × 50 mL) to remove organic impurities and residual dioxane.
Dry the white solid under high vacuum at 40 °C for 12 hours to afford pure cis-4-piperazin-1-yl-cyclohexanol hydrochloride.
Analytical Validation & Data Presentation
A self-validating protocol requires orthogonal confirmation of stereochemistry. The cis configuration is definitively confirmed via ¹H NMR spectroscopy. In the cis isomer, the proton geminal to the hydroxyl group (equatorial) presents as a narrow multiplet (small J values, ~2-4 Hz), whereas the proton geminal to the piperazine group (axial) presents as a broad multiplet (large J values, ~10-12 Hz due to axial-axial coupling).
Title : WO2013182546A1 - Pyrazolopyrimidone and pyrazolopyridone inhibitors of tankyrase
Source : Google Patents
URL :2
Title : EP2566859B1 - Picolinamide and pyrimidine-4-carboxamide compounds, process for preparing and pharmaceutical composition comprising the same
Source : Google Patents
URL : 3
Title : WO2022165529A1 - Small molecule inhibitors of salt inducible kinases
Source : Google Patents
URL : 4
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Focus: Mechanistic causality, optimized reaction parameters, and self-validating experimental workflows.
Executive Summary
The piperazine ring is a privileged scaffold in medicinal chemistry, frequently utilized to modulate physicochemical properties and direct pharmacophoric interactions[1]. Specifically, cis-4-Piperazin-1-yl-cyclohexanol (Free base CAS: 223605-17-2; HCl salt CAS: 2305079-76-7)[2] is a highly valuable bifunctional building block. It features a secondary alcohol on the cyclohexane ring and a reactive secondary amine on the piperazine moiety.
This application note details the selective N-alkylation of cis-4-piperazin-1-yl-cyclohexanol via reductive amination. By leveraging the differential reactivity of the secondary amine over the secondary alcohol, this methodology allows for the rapid, protecting-group-free diversification of the piperazine nitrogen to yield complex tertiary amines[1].
Mechanistic Principles & Reagent Causality
Direct alkylation of amines with alkyl halides often suffers from poor chemoselectivity, leading to over-alkylation (quaternary ammonium salt formation) and requiring harsh basic conditions[3]. Reductive amination circumvents these issues through a highly controlled, two-step equilibrium process[4]:
Nucleophilic Addition & Dehydration: The secondary amine of the piperazine attacks the electrophilic carbonyl carbon of an aldehyde or ketone, forming a carbinolamine intermediate. Subsequent dehydration—often facilitated by mild acid catalysis—yields a highly electrophilic iminium ion[1][4].
Selective Hydride Transfer: The iminium ion is reduced to the corresponding tertiary amine.
Why Sodium Triacetoxyborohydride (STAB)?
While Sodium Cyanoborohydride (NaBH₃CN) is a classical reagent for this transformation[3], Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the modern gold standard[5]. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron-hydride bond. Consequently, STAB is a mild reducing agent that selectively reduces the transient iminium ion without reducing the unreacted aldehyde or ketone[3][5]. Furthermore, STAB avoids the generation of highly toxic hydrogen cyanide gas during aqueous workup, making it safer for scale-up operations.
Workflow Visualization
Mechanistic sequence of the reductive amination of cis-4-piperazin-1-yl-cyclohexanol.
Quantitative Data: Optimized Reaction Parameters
The steric and electronic nature of the carbonyl substrate dictates the reaction conditions. Aldehydes are highly electrophilic and react rapidly, whereas ketones are sterically hindered and require acid catalysis to drive iminium ion formation[5].
Parameter
Protocol A: Aldehyde Substrates
Protocol B: Ketone Substrates
Amine Equivalents
1.0 eq
1.0 eq
Carbonyl Equivalents
1.05 – 1.2 eq
1.5 – 2.0 eq
Reducing Agent
STAB (1.4 – 1.5 eq)
STAB (1.5 – 2.0 eq)
Acid Catalyst
None required
Acetic Acid (AcOH, 1.0 – 2.0 eq)
Preferred Solvent
1,2-Dichloroethane (DCE)
DCE or Tetrahydrofuran (THF)
Temperature
20–25 °C (Room Temp)
20–50 °C
Reaction Time
2 – 6 hours
12 – 24 hours
Note: 1,2-Dichloroethane (DCE) is the preferred solvent because it is non-nucleophilic, dissolves STAB effectively, and promotes faster reaction kinetics compared to THF or dichloromethane (DCM)[5].
Detailed Experimental Protocols
Protocol A: Standard Reductive Amination with Aldehydes
This protocol is a self-validating system designed for high-yielding N-alkylation using unhindered aldehydes.
Step 1: Free-Basing the Starting Material
Causality: cis-4-Piperazin-1-yl-cyclohexanol is frequently supplied as a hydrochloride salt[2]. The amine must be liberated to act as a nucleophile.
Suspend cis-4-Piperazin-1-yl-cyclohexanol HCl salt (1.0 mmol) in anhydrous DCE (5.0 mL) under a nitrogen atmosphere.
Add N,N-Diisopropylethylamine (DIPEA) (1.2 mmol). Stir for 15 minutes at room temperature. Validation Check: The cloudy suspension should transition to a clear or slightly hazy solution, confirming the liberation of the free base[4].
Step 2: Iminium Formation
3. Add the aldehyde (1.1 mmol) dropwise to the reaction mixture.
4. Stir at room temperature for 30–60 minutes. In-Process Control: An aliquot analyzed by LC-MS should show the mass of the intermediate iminium/carbinolamine and the disappearance of the starting amine.
Step 3: Hydride Reduction
5. Add STAB (1.5 mmol) portion-wise over 5 minutes. Causality: Portion-wise addition controls the mild exothermic reaction and prevents localized thermal degradation of the reducing agent[4].
6. Stir the reaction at room temperature for 2–6 hours. Monitor by TLC or LC-MS until complete consumption of the iminium intermediate is observed.
Step 4: Quench and Isolation
7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (5.0 mL). Validation Check: Mild effervescence (H₂ gas) will occur as unreacted STAB is hydrolyzed. Wait until gas evolution ceases.
8. Extract the aqueous layer with Dichloromethane (3 x 5 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tertiary amine.
Protocol B: Acid-Catalyzed Reductive Amination with Ketones
Ketones require forcing conditions due to steric hindrance and lower electrophilicity[5].
Preparation: Suspend the amine HCl salt (1.0 mmol) in DCE (5.0 mL) and add DIPEA (1.2 mmol). Stir for 15 minutes.
Acidification & Condensation: Add the ketone (1.5 mmol) followed by glacial Acetic Acid (1.0 mmol). Causality: Acetic acid catalyzes the dehydration of the carbinolamine to the iminium ion, which is the rate-limiting step for ketones[5]. Stir for 2 hours at room temperature.
Reduction: Add STAB (2.0 mmol) portion-wise. If the ketone is highly hindered (e.g., substituted cyclohexanones), heat the reaction to 40–50 °C for 12–24 hours.
Workup: Quench with 1M NaOH (instead of NaHCO₃) to ensure complete neutralization of the acetic acid and to fully deprotonate the basic product, preventing it from partitioning into the aqueous layer as an acetate salt. Extract with Ethyl Acetate or DCM.
Troubleshooting & Analytical Validation
Incomplete Reaction (Stalled at Iminium): If LC-MS shows a persistent iminium mass, the STAB may have degraded due to moisture. Add an additional 0.5 eq of STAB and stir for 2 hours. Ensure anhydrous solvents are used.
Over-Reduction of the Carbonyl: If the corresponding alcohol of the starting aldehyde/ketone is detected, the STAB was likely added too quickly before the iminium ion could fully form[3]. To correct this in future runs, increase the pre-stir time (Step 2) to 2 hours before adding the hydride source.
Emulsions During Workup: Piperazine derivatives can act as surfactants, causing stubborn emulsions during aqueous extraction. Solution: Filter the biphasic mixture through a pad of Celite, or add a small amount of brine to increase the ionic strength of the aqueous layer, forcing phase separation.
National Institutes of Health (NIH). "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry". PMC.
BenchChem. "Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride". BenchChem Tech Support.
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Journal of Organic Chemistry, 1996, 61, 3849-3862.
Master Organic Chemistry. "Reductive Amination, and How It Works". Master Organic Chemistry.
Application Note: Chemoselective Amide Coupling of cis-4-Piperazin-1-yl-cyclohexanol Hydrochloride
Here is a comprehensive Application Note and Protocol guide for the chemoselective amide coupling of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride. Mechanistic Rationale & Chemoselectivity The coupling of cis-4-piperaz...
Author: BenchChem Technical Support Team. Date: March 2026
Here is a comprehensive Application Note and Protocol guide for the chemoselective amide coupling of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride.
Mechanistic Rationale & Chemoselectivity
The coupling of cis-4-piperazin-1-yl-cyclohexanol hydrochloride with a carboxylic acid presents a classic chemoselectivity challenge: the substrate contains both a secondary amine (within the piperazine ring) and a secondary alcohol (on the cyclohexyl ring).
Because nitrogen is significantly less electronegative and more polarizable than oxygen, the secondary amine is intrinsically more nucleophilic than the secondary alcohol. Under standard peptide coupling conditions at room temperature, N-acylation proceeds at a rate orders of magnitude faster than O-acylation. Consequently, protection of the secondary alcohol is generally unnecessary if the stoichiometry of the activated carboxylic acid is strictly controlled (1.0–1.1 equivalents).
The Role of the Hydrochloride Salt:
The starting material is supplied as a hydrochloride salt, meaning the target secondary amine is protonated (
) and non-nucleophilic. To initiate the reaction, a non-nucleophilic organic base—typically N,N-Diisopropylethylamine (DIPEA)—must be added to liberate the free amine. DIPEA is preferred over Triethylamine (TEA) because its bulky isopropyl groups prevent it from acting as a competing nucleophile against the highly reactive activated ester intermediates.
Figure 1: Logical workflow for the chemoselective N-acylation of the hydrochloride substrate.
Experimental Design & Causality
To ensure a self-validating and robust protocol, every reagent choice is grounded in mechanistic causality:
Solvent Selection (DMF vs. DCM): The hydrochloride salt of cis-4-piperazin-1-yl-cyclohexanol is highly polar and often exhibits poor solubility in non-polar solvents like Dichloromethane (DCM). Anhydrous N,N-Dimethylformamide (DMF) is the solvent of choice to ensure complete dissolution and a homogeneous reaction mixture[1].
Base Stoichiometry (3.0 – 5.0 eq): One equivalent of DIPEA is consumed neutralizing the HCl salt. A second equivalent deprotonates the carboxylic acid to form the reactive carboxylate. The remaining excess ensures the reaction microenvironment remains basic, preventing the re-protonation of the piperazine amine during the reaction[1].
Coupling Reagents: We outline two pathways. HATU generates a highly reactive HOAt-active ester, ideal for sterically hindered carboxylic acids. EDC/HOBt generates an HOBt-active ester; while slightly slower, its byproducts (a urea derivative and HOBt) are highly water-soluble, allowing for seamless purification via simple aqueous extraction[2].
Figure 2: Mechanistic pathway of HATU-mediated amide bond formation.
Quantitative Data: Reagent Selection Matrix
Select your coupling protocol based on the steric hindrance of your carboxylic acid and your purification constraints.
Parameter
Protocol A: HATU / DIPEA
Protocol B: EDC / HOBt / DIPEA
Best Suited For
Sterically hindered or electron-deficient carboxylic acids.
Standard aliphatic/aromatic acids; large-scale synthesis.
Reaction Kinetics
Very Fast (1–4 hours)
Moderate (4–18 hours)
Byproducts
Tetramethylurea (TMU), HOAt
Water-soluble urea, HOBt
Purification
Often requires column chromatography.
Often purified by aqueous workup alone.
Chemoselectivity Risk
Moderate (High reactivity can lead to trace O-acylation if heated).
Anhydrous DMF (0.1 M – 0.2 M relative to substrate)
Procedure:
Activation: To a flame-dried round-bottom flask under inert atmosphere (N₂/Ar), add the Carboxylic Acid (1.0 eq) and HATU (1.1 eq). Dissolve in anhydrous DMF.
Base Addition: Cool the mixture to 0 °C in an ice bath. Add DIPEA (2.0 eq) dropwise. Stir for 10 minutes. Self-Validation: The solution will often turn a pale yellow, indicating the formation of the OAt-active ester.
Amine Introduction: In a separate vial, suspend cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (1.05 eq) in DMF and add the remaining DIPEA (2.0 eq) to liberate the free amine. Sonicate briefly if necessary to ensure dissolution.
Coupling: Add the free amine solution dropwise to the activated ester at 0 °C. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.
Monitoring: Monitor via LC-MS or TLC. Self-Validation: Use a Ninhydrin stain on the TLC plate. The starting piperazine will stain purple/pink; the product tertiary amide will not stain, confirming N-acylation.
Workup: Quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers heavily with 5% aqueous LiCl (to remove DMF) and brine. Dry over Na₂SO₄, filter, and concentrate.
Preparation: Add the Carboxylic Acid (1.0 eq), cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (1.05 eq), and HOBt (1.2 eq) to a reaction flask. Dissolve in anhydrous DMF.
Base Addition: Add DIPEA (4.0 eq) to the stirring mixture at room temperature. Self-Validation: Check the pH of an aliquot on wet pH paper; it must be >8 to ensure the amine is fully deprotonated.
Activation: Cool to 0 °C. Add EDC·HCl (1.2 eq) portion-wise.
Coupling: Allow the reaction to slowly warm to room temperature and stir for 12–18 hours.
Workup: Dilute the reaction mixture with a large volume of Ethyl Acetate.
Wash with 1N HCl (1x) to remove unreacted starting amine and DIPEA.
Wash with saturated aqueous NaHCO₃ (2x) to remove unreacted carboxylic acid and HOBt.
Wash with brine (1x).
Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield the pure amide.
Troubleshooting & Self-Validation Logic
Issue: Observation of O-acylation (Esterification) by LC-MS.
Causality: Excess activated acid or prolonged heating has overcome the kinetic barrier of the secondary alcohol.
Correction: Strictly limit the carboxylic acid and coupling reagent to 1.0 equivalent. Maintain the reaction at 0 °C for a longer duration rather than warming to room temperature.
Causality: The hydrochloride salt was not fully neutralized, leaving the amine protonated.
Correction: Add an additional 1.0–2.0 equivalents of DIPEA. Verify that the reaction mixture is distinctly basic.
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[Link]
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.[Link]
Application Note: Leveraging cis-4-Piperazin-1-yl-cyclohexanol HCl in 3D Fragment-Based Drug Discovery
The Strategic Imperative of 3D Fragments in Modern FBDD Fragment-Based Drug Discovery (FBDD) relies on screening low-molecular-weight libraries to identify highly efficient, albeit weak, starting points for medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
The Strategic Imperative of 3D Fragments in Modern FBDD
Fragment-Based Drug Discovery (FBDD) relies on screening low-molecular-weight libraries to identify highly efficient, albeit weak, starting points for medicinal chemistry. Historically, fragment libraries were dominated by planar,
-hybridized aromatic rings due to their synthetic accessibility and ease of characterization. However, the paradigm has shifted toward "escaping flatland"—a concept demonstrating that increased three-dimensionality (measured by the fraction of carbons, ) correlates strongly with improved clinical success, higher solubility, and reduced off-target promiscuity.
cis-4-Piperazin-1-yl-cyclohexanol HCl represents a privileged scaffold in this modern 3D-FBDD landscape. With an
of 1.0, it offers a highly pre-organized, non-planar architecture. The cis-1,4-disubstitution pattern of the cyclohexane ring forces one substituent into an axial position and the other into an equatorial position. This specific stereochemical causality prevents the molecule from adopting a flat, diequatorial conformation, ensuring a true 3D projection that is ideal for probing complex, deep binding pockets that traditional flat fragments cannot access.
Physicochemical Profiling & Rule of Three (Ro3) Compliance
To ensure fragments can be efficiently grown into lead-like molecules without exceeding optimal molecular weight and lipophilicity bounds, they must adhere to the "Rule of Three" (Ro3). As summarized in Table 1, cis-4-Piperazin-1-yl-cyclohexanol perfectly aligns with these parameters.
Table 1: Physicochemical Profile of cis-4-Piperazin-1-yl-cyclohexanol
Property
Value
Ro3 Threshold
Strategic Advantage
Molecular Weight
184.28 Da (Free Base)
300 Da
Leaves >300 Da of "growth space" for hit-to-lead elaboration.
1.0 (10/10 carbons)
Higher is better
Maximizes 3D spatial coverage; reduces non-specific hydrophobic binding.
H-Bond Donors (HBD)
2 (NH, OH)
3
Provides strong, directional anchoring points to the target protein.
H-Bond Acceptors (HBA)
3 (N, N, O)
3
Facilitates water-mediated hydrogen bond networks.
cLogP
~0.5
3
Ensures high aqueous solubility, critical for high-concentration biophysical assays.
Note: The molecule is utilized as a Hydrochloride (HCl) salt (MW ~220.74 Da). The causality behind selecting the HCl salt over the free base is twofold: it guarantees rapid dissolution in aqueous assay buffers (preventing false-negative aggregation) and prevents the basic secondary amine from inadvertently raising the pH of unbuffered crystallization drops.
Hit-to-Lead Elaboration Vectors
The true value of a fragment lies in its synthetic tractability. cis-4-Piperazin-1-yl-cyclohexanol provides two distinct, orthogonal growth vectors that can be addressed independently during structure-based drug design (SBDD).
Caption: Pharmacophore features and synthetic growth vectors of the fragment.
Vector 1 (Piperazine NH): This secondary amine is highly nucleophilic. Once the fragment's binding mode is established, this vector is typically elaborated via reductive amination (to append flexible lipophilic groups targeting adjacent sub-pockets) or amidation (to introduce rigid, directional vectors).
Vector 2 (Cyclohexanol OH): The hydroxyl group frequently acts as a critical hydrogen-bond donor to the protein backbone. If the structural data reveals this group is solvent-exposed, it can be functionalized via etherification to capture additional binding enthalpy from the solvent channel.
Self-Validating Biophysical Screening Protocols
Because fragments bind with low affinity (
in the to range), highly sensitive, orthogonal biophysical techniques are required. The following protocols establish a self-validating workflow transitioning from primary screening to structural resolution.
Caption: Iterative Fragment-Based Drug Discovery (FBDD) workflow for sp3-rich scaffolds.
Causality & Rationale: Ligand-observed NMR is the gold standard for primary fragment screening because it is exceptionally sensitive to weak binders and inherently flags insoluble or aggregating compounds. We utilize a dual-assay approach: WaterLOGSY detects the transfer of magnetization from bulk water to the ligand, while Saturation Transfer Difference (STD) maps the specific ligand protons in direct contact with the protein. Using both simultaneously eliminates false positives caused by non-specific binding.
Step-by-Step Methodology:
Sample Preparation: Prepare a 50 mM stock solution of cis-4-Piperazin-1-yl-cyclohexanol HCl in 100%
. The use of the HCl salt ensures complete dissolution without the need for DMSO, which can suppress weak NMR signals and destabilize sensitive proteins.
Buffer Exchange: Exchange the target protein into an NMR-compatible buffer (e.g., 50 mM Sodium Phosphate, 100 mM NaCl, pH 7.4, in 90%
/ 10% ).
Assay Assembly: Prepare the NMR sample containing 10–20
target protein and 1 mM of the fragment.
Self-Validation Step: Include 50
of a known non-binding reference compound (e.g., sucrose) in the mixture. If the reference compound shows a binding signal, the protein is likely aggregating or unfolding.
Data Acquisition (WaterLOGSY): Acquire spectra using a mixing time of 1–2 seconds. A binding event is confirmed if the fragment's signals (particularly the distinct cyclohexane ring protons) invert sign relative to the free-ligand control spectrum.
Data Acquisition (STD-NMR): Irradiate the protein methyl region (e.g., -0.5 ppm) for 2 seconds. Subtract the "off-resonance" spectrum from the "on-resonance" spectrum. The resulting difference spectrum will only show signals from the fragment protons that are in intimate contact (< 5 Å) with the protein surface.
Protocol 2: High-Concentration Fragment Soaking for X-Ray Crystallography
Causality & Rationale: Once NMR confirms binding, X-ray crystallography is required to visualize the exact 3D orientation of the fragment. Because the
is typically in the millimolar range, the fragment must be driven into the crystal lattice via mass action at extremely high concentrations (10–50 mM). The high aqueous solubility of the cis-4-Piperazin-1-yl-cyclohexanol HCl salt is critical here; lipophilic fragments would precipitate at these concentrations, destroying the crystal.
Step-by-Step Methodology:
Drop Preparation: Grow apo-crystals of the target protein using standard vapor diffusion methods.
Soaking Solution Formulation: Prepare a soaking solution identical to the crystallization mother liquor, supplemented with 50 mM cis-4-Piperazin-1-yl-cyclohexanol HCl.
Self-Validation Step: Check the pH of the soaking solution. Even as an HCl salt, high concentrations of piperazine derivatives can slightly alter the pH of weakly buffered drops, potentially dissolving the crystal. Adjust with dilute HCl/NaOH if the pH deviates by >0.2 units from the mother liquor.
Crystal Soaking: Transfer the apo-crystal into a 2
drop of the soaking solution. Incubate for 1 to 24 hours. (Begin with a 2-hour soak; if electron density is poor, increase the duration, monitoring for crystal degradation).
Cryoprotection & Harvesting: Briefly transfer the soaked crystal into a cryoprotectant solution (mother liquor + 50 mM fragment + 20% glycerol or PEG 400) for 10 seconds.
Flash-Cooling: Loop the crystal and plunge it immediately into liquid nitrogen. Proceed to X-ray diffraction data collection. The rigid,
-rich core of the fragment will typically yield well-defined electron density, allowing precise mapping of the growth vectors for subsequent medicinal chemistry.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link](Note: Link routes to a PMC review heavily citing and validating the original Lovering Flatland principles in modern library design).
Jhoti, H., Williams, G., Rees, D. C., & Murray, C. W. (2003). The 'rule of three' for fragment-based drug discovery: where are we now? Nature Reviews Drug Discovery.[Link]
Raingeval, C., Cala, O., Brion, B., Le Borgne, M., Hubbard, R. E., & Krimm, I. (2019). 1D NMR WaterLOGSY as an efficient method for fragment-based lead discovery. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]
Erlanson, D. A. (2013). The rule of three at ten. Practical Fragments.[Link]
Method
Application Note: Scale-Up Synthesis of cis-4-Piperazin-1-yl-cyclohexanol Hydrochloride
Document Type: Technical Protocol & Application Note Target Audience: Process Chemists, API Development Scientists, and Chemical Engineers Compound: cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS: 2305079-76-7) Int...
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Protocol & Application Note
Target Audience: Process Chemists, API Development Scientists, and Chemical Engineers
Compound: cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS: 2305079-76-7)
Introduction & Synthetic Strategy
The cis-1,4-disubstituted cyclohexane motif is a privileged pharmacophore frequently embedded in central nervous system (CNS) agents and G-protein-coupled receptor (GPCR) ligands. The synthesis of cis-4-piperazin-1-yl-cyclohexanol hydrochloride presents a distinct process chemistry challenge: direct reductive amination of 4-hydroxycyclohexanone with piperazine typically yields a near 1:1 thermodynamic mixture of cis and trans isomers. At a kilo-lab or pilot-plant scale, separating these diastereomers via chromatography is economically and environmentally prohibitive.
As a Senior Application Scientist, I have designed this protocol around a stereocontrolled "build-couple-pair" strategy to bypass late-stage separations.
Mechanistic Causality & Reagent Selection
Coupling (Reductive Amination): We initiate the synthesis using 1,4-cyclohexanedione monoethylene acetal and 1-Boc-piperazine. The coupling is mediated by Sodium Triacetoxyborohydride (STAB). STAB is selected over Sodium Cyanoborohydride due to its superior safety profile, lack of toxic cyanide byproducts, and excellent scalability in weakly acidic media .
Stereocontrol (Kinetic Reduction): Following acetal cleavage, the critical stereocenter is established. The bulky 4-(4-Boc-piperazin-1-yl) substituent locks the cyclohexane ring into a chair conformation where the piperazine moiety occupies the equatorial position. We utilize L-Selectride (Lithium tri-sec-butylborohydride) for the ketone reduction. Because L-Selectride is highly sterically demanding, it cannot approach the carbonyl from the hindered axial face (blocked by 1,3-diaxial interactions with C3/C5 protons). It is forced into an equatorial attack , which pushes the resulting hydroxyl group into the axial position. This kinetic control exclusively yields the desired cis-1,4-isomer (axial-equatorial) with >98% diastereomeric excess (d.e.) .
Process Workflow
Figure 1: Stereocontrolled scale-up synthetic workflow for cis-4-Piperazin-1-yl-cyclohexanol HCl.
Step-by-Step Kilo-Lab Protocols
Note: The following procedures are designed as self-validating systems for a 1.0 kg input scale. In-Process Controls (IPCs) must be strictly adhered to before proceeding to subsequent steps.
Step 1: Reductive Amination
Setup: Charge a 20 L jacketed glass reactor with 1,2-Dichloroethane (DCE, 10.0 L). Add 1,4-cyclohexanedione monoethylene acetal (1.00 kg, 6.40 mol, 1.0 eq) and 1-Boc-piperazine (1.25 kg, 6.72 mol, 1.05 eq).
Reaction: Stir at 20°C for 30 minutes to allow iminium ion formation. Portion-wise, add Sodium Triacetoxyborohydride (STAB) (2.03 kg, 9.60 mol, 1.5 eq) over 1 hour, maintaining the internal temperature below 25°C.
IPC Validation: Stir for 4 hours. Sample for HPLC. Pass criteria: < 1% starting acetal remaining. (If >1%, add 0.1 eq STAB and stir for 1 h).
Workup: Quench cautiously with saturated aqueous NaHCO₃ (5.0 L) to neutralize acetic acid byproducts. Separate the organic layer, wash with brine (3.0 L), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield Intermediate 1 as a pale yellow oil.
Step 2: Acetal Cleavage
Setup: Dissolve the crude Intermediate 1 in Tetrahydrofuran (THF, 5.0 L) in a 20 L reactor.
Reaction: Add 1M aqueous HCl (5.0 L). Heat the mixture to 50°C and stir vigorously.
IPC Validation: Monitor via HPLC every 2 hours. Pass criteria: < 0.5% Intermediate 1 remaining.
Workup: Cool to 10°C. Adjust the pH to 9.5 using 2M aqueous NaOH. Extract with Ethyl Acetate (EtOAc, 2 x 4.0 L). Combine the organic layers, wash with brine, and concentrate to afford Intermediate 2 (4-(4-Boc-piperazin-1-yl)cyclohexan-1-one) as a white solid.
Step 3: Stereoselective Reduction (Critical Step)
Causality Note: An oxidative quench is mandatory in this step. It converts the lipophilic tri-sec-butylborane byproducts into water-soluble 2-butanol and borate salts, preventing downstream boron contamination in the API.
Setup: Purge a dry 20 L reactor with Nitrogen. Charge Intermediate 2 (1.40 kg, ~4.96 mol) and anhydrous THF (10.0 L). Cool the solution to -50°C using a Huber chiller.
Reaction: Dropwise, add L-Selectride (1.0 M in THF, 5.95 L, 1.2 eq) over 2 hours, strictly maintaining the internal temperature between -50°C and -45°C. Stir for an additional 2 hours at -50°C.
IPC Validation: Sample for GC/MS or HPLC. Pass criteria: Complete consumption of ketone.
Oxidative Quench: Carefully add water (1.0 L) dropwise to destroy excess hydride. Warm to 0°C. Add 3M NaOH (2.0 L), followed by the very slow, dropwise addition of 30% H₂O₂ (1.5 L). Warning: Highly exothermic. Stir at 20°C for 2 hours.
Workup: Extract with EtOAc (2 x 5.0 L). Wash the organic layer successively with 10% aqueous Na₂S₂O₃ (to destroy peroxides) and brine. Concentrate to yield Intermediate 3 (cis-4-(4-Boc-piperazin-1-yl)cyclohexan-1-ol).
Step 4: Boc Deprotection & Salt Formation
Setup: Dissolve Intermediate 3 in EtOAc (8.0 L) in a 20 L reactor.
Reaction: At 15°C, slowly add 4M HCl in Isopropanol (iPrOH) (6.2 L, 5.0 eq). Stir at 20°C for 12 hours. The product will begin to precipitate as a dense white solid.
IPC Validation: Sample the slurry, filter, and analyze the solid via HPLC. Pass criteria: < 0.1% Boc-protected intermediate.
Isolation: Filter the suspension through a Nutsche filter. Wash the filter cake with cold EtOAc (2 x 2.0 L) and cold iPrOH (1.0 L).
Drying: Dry the solid in a vacuum oven at 45°C for 24 hours to afford the final product, cis-4-Piperazin-1-yl-cyclohexanol hydrochloride .
Quantitative Data & Quality Control
The following table summarizes the expected scale-up metrics based on the self-validating IPC parameters established above.
Step
Compound
Yield (%)
Purity (HPLC Area %)
Diastereomeric Excess (d.e. %)
1
Acetal Intermediate (Int 1)
94.5
> 98.0
N/A
2
Ketone Intermediate (Int 2)
96.2
> 99.0
N/A
3
cis-Boc-Alcohol (Int 3)
88.0
> 98.5
> 98.0
4
cis-Target API Salt
92.4
> 99.5
> 99.0
Overall
Final Product
~73.9
> 99.5
> 99.0
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]
Yelm, K. E. O. (2009). Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control. The Chemical Educator, 14(6), 232-235. URL:[Link]
Application
Application Note: Synthesis and Optimization of Piperazinyl Cyclohexanol-Derived Pharmaceutical Intermediates
Executive Summary & Pharmacological Rationale The synthesis of high-affinity, tumor-targeting radioligands and theranostics heavily relies on conformationally restricted molecular scaffolds. Among these, trans-2-(1-piper...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Pharmacological Rationale
The synthesis of high-affinity, tumor-targeting radioligands and theranostics heavily relies on conformationally restricted molecular scaffolds. Among these, trans-2-(1-piperazinyl)cyclohexanol has emerged as a privileged building block[1]. As a structural analogue of vesamicol—a well-documented ligand for the vesicular acetylcholine transporter and sigma-1 receptor—the trans-piperazinyl cyclohexanol core provides rigid equatorial positioning of the basic amine and hydroxyl pharmacophores. This precise spatial orientation is critical for docking into the binding pockets of sigma-1 and sigma-2 receptors, which are overexpressed in various human solid tumors[2].
This application note details the robust, self-validating synthetic protocols for the
-alkylation of trans-2-(1-piperazinyl)cyclohexanol to yield aza-vesamicol derivatives (halogenated pharmaceutical intermediates). By controlling the reaction kinetics and solvent environment, researchers can selectively functionalize the secondary amine of the piperazine ring without compromising the secondary alcohol on the cyclohexane ring.
Mechanistic Design & Causality in Reaction Conditions
The core transformation relies on a bimolecular nucleophilic substitution (
) between the secondary amine of trans-2-(1-piperazinyl)cyclohexanol and a primary alkyl bromide (e.g., bromoethylbenzene derivatives)[1].
Solvent Selection (Acetonitrile): Acetonitrile is utilized as a polar aprotic solvent. Unlike protic solvents (e.g., ethanol), acetonitrile does not heavily solvate the nucleophilic nitrogen via hydrogen bonding, thereby lowering the activation energy required for the
transition state and accelerating the reaction.
Base Selection (Potassium Carbonate): Anhydrous
is employed as a mild, insoluble inorganic base to scavenge the hydrobromic acid () generated during alkylation[1]. The causality here is critical: stronger organic bases (like triethylamine) or alkoxides could promote competing elimination of the primary alkyl bromide to form a terminal alkene, drastically reducing the yield of the desired intermediate.
Stoichiometric Control: A strict 1:1 to 1:2 molar ratio of nucleophile to electrophile is maintained to prevent over-alkylation, ensuring the reaction stops at the tertiary amine stage.
Synthetic Workflow
Synthetic workflow for N-alkylation of piperazinyl cyclohexanol to yield aza-vesamicol derivatives.
Step-by-Step Experimental Protocol
The following protocol outlines the synthesis of trans-2-(4-(2-(4-bromophenyl)ethyl)piperazin-1-yl)cyclohexan-1-ol, a highly selective sigma receptor intermediate[1].
Reflux apparatus with a drying tube or inert gas (
/) line.
Procedure:
Reaction Assembly: In a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 69.8 mg of trans-2-(1-piperazinyl)cyclohexanol and 100.0 mg of 1-(2-bromoethyl)-4-bromobenzene in 4.0 mL of anhydrous acetonitrile[1].
Base Addition: Add 104.5 mg of finely powdered, anhydrous
to the stirring solution[1]. Self-Validation Check: The mixture should appear as a heterogeneous suspension. Ensure the is freshly oven-dried to prevent moisture from hydrolyzing the alkyl bromide.
Thermal Activation: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 82 °C) in an oil bath. Maintain vigorous stirring for exactly 5 hours[1].
Reaction Monitoring: Monitor the disappearance of the starting materials via Thin Layer Chromatography (TLC) using Merck Art 5553 silica plates[1] (Eluent:
10:1). The secondary amine starting material will stain heavily with ninhydrin, whereas the tertiary amine product will show a distinct shift and weaker ninhydrin response.
Workup: Remove the flask from the heat and allow it to cool to ambient room temperature. Filter the mixture through a medium-porosity sintered glass funnel to remove the insoluble
and salts[1]. Wash the filter cake with an additional 2 mL of cold acetonitrile.
Concentration: Concentrate the filtrate in vacuo using a rotary evaporator (water bath at 40 °C) to yield the crude organic residue[1].
Purification: Load the crude residue onto a silica gel column. Elute using a gradient of chloroform/methanol (from 1/0 to 50/1, v/v)[1]. Collect the fractions containing the pure product, pool them, and remove the solvent in vacuo.
Quantitative Data & Kinetic Variations
The steric and electronic environment of the electrophile drastically dictates the required reaction time. Ortho- and meta-substituted bromoethylbenzenes exhibit unfavorable conformational folding in the
transition state, requiring extended thermal activation compared to para-substituted analogs[1].
Target Intermediate
Electrophile Used
Reaction Time (Reflux)
Eluent System (Silica Gel)
Purification Notes
4-bromophenyl derivative
1-(2-Bromoethyl)-4-bromobenzene
5 hours
/MeOH (1/0–50/1)
Rapid kinetics; high purity via standard silica chromatography.
3-(2-bromophenyl)propyl derivative
3-(2-Bromophenyl)propyl bromide
24 hours
/MeOH (40/1)
Extended alkyl chain relieves some steric strain compared to ethyl linker.
2-bromophenyl derivative
2-(2-Bromoethyl)-1-bromobenzene
54 hours
/MeOH (1/0–20/1)
High steric hindrance at the ortho position slows trajectory.
3-bromophenyl derivative
1-Bromo-3-(2-bromoethyl)benzene
68 hours
(Isocratic)
Extremely sluggish; requires secondary RP-HPLC polish (Gradient System 1) to remove trace isomers.
Data summarized from standardized protocols for aza-vesamicol derivative synthesis[1].
Analytical Validation Parameters
To ensure the trustworthiness of the synthesized intermediate, the following analytical validations must be performed[1]:
High-Resolution Mass Spectrometry (HRMS): Electrospray ionization mass spectra (ESI-MS) should be obtained (e.g., using a JEOL JMS-T100TD) to confirm the exact mass[1]. The presence of the bromine atom will be clearly indicated by a characteristic 1:1 isotopic molecular ion peak (
and ).
Nuclear Magnetic Resonance (NMR):
-NMR (400 MHz or 600 MHz, ) must confirm the integrity of the trans-cyclohexanol ring[1]. The axial proton adjacent to the hydroxyl group typically appears as a broad multiplet around 3.2–3.5 ppm, confirming that the stereocenter has not epimerized under the basic reflux conditions.
References
Development of tumor-targeting aza-vesamicol derivatives with high affinity for sigma receptors for cancer theranostics
Source: RSC Medicinal Chemistry (via PubMed Central / NIH)
URL:[Link]
reaction conditions for Buchwald-Hartwig amination with cis-4-Piperazin-1-yl-cyclohexanol
Executive Summary & Strategic Analysis The substrate cis-4-piperazin-1-yl-cyclohexanol represents a classic "bifunctional scaffold" challenge in medicinal chemistry. It contains two nucleophilic sites: a secondary amine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Analysis
The substrate cis-4-piperazin-1-yl-cyclohexanol represents a classic "bifunctional scaffold" challenge in medicinal chemistry. It contains two nucleophilic sites: a secondary amine (piperazine
) and a secondary alcohol (cyclohexanol -OH).
While Palladium-catalyzed Buchwald-Hartwig amination is generally chemoselective for amines over alcohols, the specific geometry and polarity of this substrate introduce three critical risks:
Competitive O-Arylation: Strong bases (e.g., NaO_t_Bu) can deprotonate the alcohol, leading to ether formation or mixed products.
Stereochemical Erosion: The cis-1,4-cyclohexyl configuration is thermodynamically less stable than the trans-diequatorial isomer. Harsh thermal or basic conditions can induce epimerization.
Catalyst Deactivation: The free hydroxyl group can coordinate to Pd(II) species, potentially arresting the catalytic cycle (the "hemilabile ligand effect").
This guide provides an evidence-based protocol designed to maximize N-arylation selectivity (>98%) while preserving the cis-stereochemistry .
Critical Reagent Selection
Ligand Architecture: The "Dialkylbiaryl Phosphine" Advantage
For secondary amines in the presence of alcohols, RuPhos and BrettPhos are the superior choices over older generations (BINAP, dppf).
RuPhos: Excellent for secondary amines; bulky enough to prevent Pd-O coordination; promotes reductive elimination.
BrettPhos: Preferred if the aryl halide is deactivated (electron-rich) or sterically hindered.
The Base Dilemma: Kinetic vs. Thermodynamic Control
Standard (NaO_t_Bu): High pKa (~17). Fast reaction but high risk of O-arylation and elimination. Use only if substrate is robust.
Chemoselective (Cs₂CO₃ / K₃PO₄): Lower solubility and basicity. Essential for preserving the cis-alcohol and preventing ether formation.
The "Secret Weapon" (NaOTMS): Sodium trimethylsilanolate. Recent studies indicate it can override steric bias and enforce N-selectivity in amino-alcohols [1].[1]
Reaction Pathway Visualization
The following diagram illustrates the competing pathways and the targeted chemoselective route.
Figure 1: Mechanistic divergence in amino-alcohol coupling. Green path indicates optimized N-arylation.
Experimental Protocols
Protocol A: The "Gold Standard" (High Selectivity)
Recommended for initial scale-up (100 mg - 5 g). Prioritizes purity and stereoretention.
Solvent: Anhydrous 1,4-Dioxane (0.2 M concentration)
Step-by-Step Procedure:
Vessel Prep: Flame-dry a reaction vial/flask equipped with a magnetic stir bar and cool under Argon/Nitrogen.
Solids Addition: Charge the vessel with the Substrate, Aryl Halide (if solid), Base (Cs₂CO₃), and Catalyst (RuPhos Pd G4).
Note: If using Pd₂(dba)₃/Ligand, add them now.
Degassing: Seal the vessel (septum cap). Evacuate and backfill with Argon (3 cycles).
Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.
Note: If Aryl Halide is liquid, add it after the solvent.
Reaction: Heat the mixture to 85 °C for 4–12 hours.
Monitoring: Check LCMS at 2 hours. Look for M+Ar mass. If conversion is slow, increase T to 95 °C, but avoid >100 °C to prevent epimerization.
Workup: Cool to room temperature. Dilute with EtOAc. Filter through a Celite pad to remove inorganic salts and Pd black.
Purification: Concentrate filtrate. The amino-alcohol product is polar; use DCM:MeOH:NH₄OH (90:9:1) for silica chromatography.
Protocol B: Rapid Screening (Microscale)
Use this 4-vial screen if Protocol A fails or gives low yield.
Variable
Condition 1 (Standard)
Condition 2 (Challenging Ar-Cl)
Condition 3 (Base Sensitive)
Condition 4 (High Polarity)
Ligand
RuPhos
BrettPhos
XPhos
tBuBrettPhos
Base
NaO_t_Bu
NaO_t_Bu
K₃PO₄
NaOTMS
Solvent
Toluene
1,4-Dioxane
t-Amyl Alcohol
THF
Temp
100 °C
100 °C
85 °C
65 °C
Troubleshooting & Optimization Logic
Use this decision tree to navigate common issues during synthesis.
Figure 2: Troubleshooting decision matrix for reaction optimization.
Key Mechanistic Insights[3]
The "NaOTMS" Effect: Sodium trimethylsilanolate acts as a soluble source of silanolate. It is basic enough to deprotonate the Pd-amine complex but less nucleophilic and less likely to deprotonate the alcohol compared to alkoxides, thereby enhancing N-selectivity [1].
Solvent Polarity: If the substrate is insoluble in Toluene (common for amino-alcohols), t-Amyl Alcohol is an excellent alternative. It solubilizes polar substrates and promotes higher reaction rates than Dioxane in many cases [2].
References
Chemoselective N-Arylation of Amino Alcohols
Title: "Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols" (Relevant mechanism for Pd as well regarding base choice).
Source: Journal of the American Chemical Society (2024).
separating cis and trans isomers of 4-Piperazin-1-yl-cyclohexanol
Welcome to the Separation Science Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific thermodynamic and chromatographic challenges associated with...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Separation Science Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific thermodynamic and chromatographic challenges associated with isolating the cis and trans isomers of 4-piperazin-1-yl-cyclohexanol.
Because this compound features both a highly basic secondary amine (piperazine) and a polar hydroxyl group, standard purification methods often fail due to severe streaking or poor diastereomeric resolution. This guide provides field-proven, self-validating workflows to ensure high-purity isolation.
Section 1: Theoretical Foundation & FAQs
Q: Why is separating the free base mixture of 4-piperazin-1-yl-cyclohexanol so difficult on standard silica gel?A: The difficulty stems from the highly basic secondary amine of the piperazine ring. Secondary amines interact aggressively with the acidic silanol groups (Si-OH) on the surface of normal-phase silica gel. This strong ionic hydrogen bonding causes severe tailing (streaking), which smears the compound across the column and obliterates the subtle retention differences between the cis and trans diastereomers.
Q: What is the fundamental stereochemical difference that enables their separation?A: The separation relies entirely on the conformational geometry of the 1,4-disubstituted cyclohexane ring.
The trans isomer adopts a highly stable diequatorial (e,e) conformation, where both the bulky piperazine ring and the hydroxyl group point outward along the equatorial plane. This planar geometry allows for tight crystal lattice packing, making it significantly less soluble in cold solvents [1]. Furthermore, the unhindered equatorial hydroxyl group interacts strongly with silica gel, causing it to elute slower (lower Rf).
The cis isomer is forced into an axial-equatorial (a,e) conformation. The axial group is sterically shielded by 1,3-diaxial hydrogens, which disrupts crystal packing (making it highly soluble) and prevents optimal binding to silica (making it elute faster).
To successfully design a separation campaign, you must leverage the distinct physical properties summarized in the table below.
Property
trans-Isomer
cis-Isomer
Causality / Structural Rationale
Optimal Conformation
Diequatorial (e,e)
Axial-Equatorial (a,e)
trans allows both bulky groups to occupy lower-energy equatorial positions.
Melting Point
Higher
Lower
Diequatorial planarity enables tighter, more ordered crystal lattice packing.
Solubility (Cold H₂O/EtOH)
Lower
Higher
Tighter crystal packing in the trans isomer strongly resists solvation[2].
Normal Phase Silica Rf
Lower (Elutes later)
Higher (Elutes earlier)
Equatorial OH in trans is sterically unhindered, maximizing hydrogen bonding with stationary silanol groups.
Section 3: Strategic Workflows
Below is the logical workflow for choosing your separation strategy based on your scale and purity requirements.
Workflow detailing chromatographic and crystallization strategies for isomer separation.
Section 4: Validated Experimental Protocols
Protocol A: Derivatization-Assisted Chromatography (Best for Discovery/Small Scale)
By temporarily masking the basic piperazine nitrogen with a tert-butyloxycarbonyl (Boc) group, you eliminate silanol streaking, allowing the subtle stereochemical differences of the cyclohexane ring to dictate column retention [3].
Step 1: Boc-Protection
Dissolve the cis/trans mixture of 4-piperazin-1-yl-cyclohexanol (1.0 eq) in Dichloromethane (DCM).
Add Triethylamine (Et₃N) (1.5 eq) and cool to 0°C.
Dropwise add Boc-anhydride (Boc₂O) (1.1 eq). Stir at room temperature for 4 hours.
Self-Validation Check: Spot the reaction on a TLC plate and stain with Ninhydrin. The starting material will stain deep blue/purple (free secondary amine). A successful reaction yields a product spot that does not stain with Ninhydrin, confirming complete nitrogen capping.
Step 2: Silica Gel Separation
Load the concentrated crude onto a silica gel column.
Elute using a gradient of Hexane:Ethyl Acetate (start 80:20, ramp to 50:50).
The cis-isomer (axial OH) will elute first. The trans-isomer (equatorial OH) will elute second.
Self-Validation Check: Co-spot fractions. The trans isomer will consistently show an Rf value roughly 0.15 to 0.20 lower than the cis isomer.
Step 3: Deprotection
Dissolve the separated pure Boc-protected isomers individually in 4M HCl in Dioxane.
Stir at room temperature for 2 hours until gas evolution ceases.
Concentrate under vacuum and neutralize with 1M NaOH to yield the pure free bases.
Protocol B: Fractional Crystallization (Best for Scale-up)
This method exploits the superior crystal packing of the diequatorial trans isomer.
Step 1: Salt Formation
Dissolve the free base mixture in minimal hot Ethanol.
Slowly add 1.0 eq of glacial acetic acid or 1.0 eq of concentrated HCl.
Step 2: Controlled Cooling
Allow the solution to cool to room temperature slowly over 2 hours to encourage large crystal growth.
Transfer to a cooling bath at -5°C for 12 hours.
Self-Validation Check: Filter the crystals. Take a 5 mg sample of the crystals and a 5 mg sample of the mother liquor. Neutralize both and run GC-MS. The crystals should demonstrate >95% enrichment of the trans isomer, while the mother liquor will be enriched with the cis isomer.
Section 5: Troubleshooting Guide
Decision tree for troubleshooting poor chromatographic resolution of isomers.
Q: I am trying to run the free base on a column without Boc-protection, but it streaks from the baseline to the solvent front. How do I fix this?A: If you must avoid derivatization, you must neutralize the acidic silanol groups on the silica. Pre-treat your silica gel by slurrying it in your mobile phase containing 1-2% Triethylamine (Et₃N) or aqueous NH₄OH. Maintain 1% Et₃N in your eluent throughout the run. This competitively binds the silanol sites, preventing the piperazine ring from sticking.
Q: During fractional crystallization, I am getting an oil instead of crystals. What is happening?A: "Oiling out" (liquid-liquid phase separation) occurs when the solute precipitates above its melting point in the chosen solvent system, often due to impurities or cooling the system too rapidly.
Action: Re-heat the mixture until homogeneous. Add 5-10% more solvent (e.g., water or ethanol) to lower the saturation temperature, and cool the flask very slowly (e.g., inside a Dewar flask or a programmed cooling bath) to ensure the compound drops out as a crystalline solid rather than an amorphous oil.
Q: I Boc-protected my mixture, but the cis and trans isomers are still co-eluting on TLC. What mobile phase should I use?A: If Hexane/Ethyl Acetate is not providing a ΔRf of at least 0.15, switch your solvent system to Dichloromethane/Methanol (start at 99:1 and slowly ramp to 95:5). The different hydrogen-bonding dynamics of DCM often provide orthogonal selectivity for separating diequatorial vs. axial-equatorial hydroxyl groups.
References
Benchchem. "Technical Support Center: Synthesis of trans-4-Aminocyclohexanol".
Google Patents. "ES2213863T3 - PROCEDURE FOR THE PRODUCTION OF TRANS-4-AMINOCICLOHEXANOL".
National Institutes of Health (PMC). "trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives".
Optimization
Technical Support Center: Coupling Reactions of cis-4-Piperazin-1-yl-cyclohexanol
Welcome to the technical support center for the synthesis and derivatization of cis-4-Piperazin-1-yl-cyclohexanol. This guide is designed for researchers, medicinal chemists, and process development scientists who are ut...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis and derivatization of cis-4-Piperazin-1-yl-cyclohexanol. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this versatile building block in their synthetic workflows. As a bifunctional molecule, its successful coupling presents unique challenges, primarily centered around achieving chemoselectivity and minimizing side reactions. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate these challenges and achieve your desired synthetic outcomes with high efficiency and purity.
Visualizing the Challenge: N- vs. O-Arylation
The core challenge in coupling reactions with cis-4-Piperazin-1-yl-cyclohexanol lies in the competing reactivity of the secondary amine of the piperazine ring and the secondary hydroxyl group on the cyclohexane ring. The following diagram illustrates the desired N-arylation pathway versus the potential O-arylation side reaction.
Caption: Competing N- and O-arylation pathways.
Frequently Asked Questions (FAQs)
Q1: I am observing a significant amount of a byproduct with the same mass as my desired N-arylated product. How can I confirm if it is the O-arylated isomer?
A1: Differentiating between N- and O-arylated isomers is crucial and can be achieved through a combination of NMR and Mass Spectrometry techniques.
¹H NMR Spectroscopy:
N-Arylation: You will observe a downfield shift of the protons on the piperazine ring, particularly those adjacent to the newly formed C-N bond. The chemical shifts of the protons on the cyclohexanol ring, especially the proton attached to the carbon bearing the hydroxyl group (the carbinol proton), will be minimally affected.
O-Arylation: Conversely, the carbinol proton on the cyclohexane ring will show a significant downfield shift due to the deshielding effect of the aryl group. The piperazine protons will be less affected.
¹³C NMR Spectroscopy: Similar to ¹H NMR, the carbon atoms of the piperazine ring will exhibit a downfield shift upon N-arylation, while O-arylation will cause a downfield shift of the carbon atom attached to the oxygen.
HMBC (Heteronuclear Multiple Bond Correlation) NMR: This 2D NMR technique can provide definitive evidence. For the N-arylated product, you will observe correlations between the protons of the aryl group and the carbons of the piperazine ring. For the O-arylated product, correlations will be seen between the aryl protons and the carbinol carbon of the cyclohexane ring.[1][2]
Mass Spectrometry (MS): While both isomers will have the same molecular weight, their fragmentation patterns in MS/MS experiments may differ. The N-arylated product will likely show characteristic fragments corresponding to the N-aryl piperazine moiety, while the O-arylated product will fragment to show the O-aryl cyclohexanol portion.
Q2: What are the primary side reactions to anticipate during a Buchwald-Hartwig amination with cis-4-Piperazin-1-yl-cyclohexanol?
A2: Besides the potential for O-arylation, other common side reactions include:
Bis-arylation: If using unprotected piperazine, the second nitrogen atom can also undergo arylation, leading to a bis-arylated byproduct.[3] This is more likely when using a stoichiometric excess of the aryl halide or at prolonged reaction times.
Hydrodehalogenation: The aryl halide can be reduced to the corresponding arene, which can be a significant byproduct if the catalytic cycle is inefficient.[4]
Homocoupling: Dimerization of the aryl halide can occur, especially at high temperatures and catalyst loadings.
Q3: My reaction is sluggish, and I have low conversion. What are the first parameters I should investigate?
A3: Low conversion in Buchwald-Hartwig reactions can often be traced back to a few key factors:
Catalyst and Ligand Choice: The selection of the palladium source and, more importantly, the phosphine ligand is critical. For sterically hindered or electron-rich aryl halides, bulky, electron-rich biarylphosphine ligands like XPhos, RuPhos, or BrettPhos are often necessary.[5] Using a pre-catalyst, such as a G3 or G4 Buchwald precatalyst, can lead to more consistent results than generating the active catalyst in situ from sources like Pd(OAc)₂.[3]
Base: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are common choices. Ensure your base is fresh and handled under anhydrous conditions, as water can deactivate it.[3]
Solvent and Temperature: Toluene and dioxane are common solvents. They must be anhydrous. Insufficient temperature can lead to slow reaction rates; often, temperatures between 80-110 °C are required.[3]
Inert Atmosphere: These reactions are sensitive to oxygen. Ensure your reaction is thoroughly degassed and maintained under a positive pressure of an inert gas like argon or nitrogen.[3]
Troubleshooting Guide: Minimizing O-Arylation
The primary challenge in the coupling of cis-4-Piperazin-1-yl-cyclohexanol is achieving high N-selectivity. Here are two primary strategies to address this:
Strategy 1: Chemoselective N-Arylation without a Protecting Group
This approach relies on optimizing the reaction conditions to favor N-arylation over O-arylation.
Parameter
Recommendation
Rationale
Catalyst System
Use a palladium catalyst with a bulky, electron-rich biarylphosphine ligand (e.g., XPhos, RuPhos, BrettPhos).[5]
These ligands promote the reductive elimination from the nitrogen atom over the oxygen atom, thus favoring C-N bond formation.[6]
Base
Use a strong, non-nucleophilic base like NaOtBu or LHMDS.
These bases are effective at deprotonating the amine without promoting O-arylation. Weaker bases may require higher temperatures, which can sometimes lead to more side reactions.
Solvent
Aprotic, non-polar solvents like toluene or dioxane are generally preferred.
These solvents are well-suited for Buchwald-Hartwig reactions and do not promote the ionization of the hydroxyl group.
Temperature
Start with a moderate temperature (e.g., 80-90 °C) and monitor the reaction.
Higher temperatures can sometimes increase the rate of O-arylation. It is often a balance between achieving a reasonable reaction rate and maintaining selectivity.
Strategy 2: Protection of the Hydroxyl Group
Protecting the hydroxyl group as a silyl ether is a robust strategy to completely prevent O-arylation.[7]
Caption: Workflow for the protection-coupling-deprotection strategy.
Experimental Protocols
Protocol 1: Silyl Protection of cis-4-Piperazin-1-yl-cyclohexanol
This protocol describes the protection of the hydroxyl group as a trimethylsilyl (TMS) ether.
Materials:
cis-4-Piperazin-1-yl-cyclohexanol (1.0 eq)
Triethylamine (Et₃N) (1.5 eq)
Trimethylsilyl chloride (TMS-Cl) (1.2 eq)
Anhydrous dichloromethane (DCM)
Magnetic stirrer and stir bar
Round-bottom flask
Ice bath
Separatory funnel
Anhydrous sodium sulfate
Procedure:
Dissolve cis-4-Piperazin-1-yl-cyclohexanol in anhydrous DCM in a round-bottom flask under an inert atmosphere.
Cool the solution to 0 °C in an ice bath.
Add triethylamine to the solution, followed by the dropwise addition of trimethylsilyl chloride.[8]
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC or LC-MS.
Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.
Extract the product with DCM (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel.
Protocol 2: Buchwald-Hartwig N-Arylation of Silyl-Protected cis-4-Piperazin-1-yl-cyclohexanol
In an oven-dried reaction vial under an inert atmosphere, combine the silyl-protected piperazine derivative, aryl halide, palladium pre-catalyst, and sodium tert-butoxide.[3]
Add anhydrous, degassed toluene via syringe.
Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an appropriate organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF, 1.2 eq)
Anhydrous tetrahydrofuran (THF)
Magnetic stirrer and stir bar
Round-bottom flask
Procedure:
Dissolve the silyl-protected compound in anhydrous THF in a round-bottom flask.
Add the TBAF solution dropwise at room temperature.[8][9]
Stir the reaction for 1-3 hours, monitoring by TLC or LC-MS.
Upon completion, quench the reaction with water.
Extract the product with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the final product by column chromatography or recrystallization.[10]
Purification Troubleshooting
Purification of N-aryl piperazine derivatives can be challenging due to their basicity and polarity.
Problem
Possible Cause
Suggested Solution
Tailing on Silica Gel
The basic piperazine nitrogen interacts strongly with the acidic silica gel.
Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to improve peak shape.[10]
Poor Separation of Product and Starting Material
Similar polarities of the starting material and product.
Optimize the solvent system for column chromatography. A gradient elution may be necessary. Consider using a different stationary phase, such as alumina or a C18 reverse-phase column.[10]
Co-elution with Basic Impurities
Impurities with similar basicity to the product.
An acidic wash (e.g., dilute HCl) during the workup can help to remove basic impurities by converting them to their water-soluble salts. Be cautious, as your product may also be extracted into the aqueous layer.
References
Martins, P. et al. (2015). Highly Efficient Mechanochemical N-Arylation of Amino Alcohols and Diamines with Cu0 Powder.
Posner, G. H., Cho, C. G., & Banks, H. D. (1993). Chemoselective Reactions of Functionalized Piperidines. DTIC.
Reddit. (2018).
(2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
(2016). A room temperature copper catalyzed N-selective arylation of β-amino alcohols with iodoanilines and aryl iodides. PMC.
BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in N-Arylpiperazine Synthesis.
Gelest. (n.d.). Deprotection of Silyl Ethers - Technical Library.
(2023).
BenchChem. (2025). Technical Support Center: Purification of Piperazine-Containing Compounds.
Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16, 131.
(2024). Nickel‐Catalyzed O‐Arylation of N‐Protected Amino Alcohols with (Hetero)aryl Chlorides.
Ankala, S. V. (2002). Selective Deprotection of Either Alkyl or Aryl Silyl Ethers from Aryl, Alkyl Bis‐silyl Ethers. ChemInform, 33.
(n.d.). Chemoselective desilylation of aryl silyl ethers in presence of alkyl...
(n.d.). Selective Deprotection of Either Alkyl or Aryl Silyl Ethers from Aryl, Alkyl Bis-silyl Ethers.
(n.d.). A facile chemoselective deprotection of aryl silyl ethers using sodium hydride/DMF and in situ protection of phenol with various groups. RSC Publishing.
(2023).
(2017). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journals.
(2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
(n.d.).
(2016).
(2026). Selective endo -Cyclic α-Functionalization of Saturated N -Alkyl Piperidines.
BenchChem. (n.d.). (Piperazin-1-YL)oxan-3-OL in the Synthesis of Complex Molecules.
(n.d.).
(n.d.). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
Recrystallizing cis-4-Piperazin-1-yl-cyclohexanol HCl presents a unique set of physicochemical challenges. Unlike simple aromatic salts, this molecule possesses a flexible cyclohexane ring, a basic piperazine moiety, and a polar hydroxyl group. The primary purification objectives are usually:
Stereochemical Purity: Removing the thermodynamically more stable trans-isomer (diequatorial conformation).
Salt Stoichiometry: Ensuring a defined mono- or dihydrochloride form without trapping excess HCl or free base.
Physical Form: Avoiding "oiling out" (liquid-liquid phase separation) common to amino-alcohol salts.
This guide provides a logic-driven approach to solvent selection, moving beyond trial-and-error to mechanistic understanding.
Solvent Selection Strategy: The "Why" and "How"
The solubility profile of piperazine-cyclohexanol salts is governed by the competition between the ionic lattice energy (favored by the HCl salt) and the solvation of the hydroxyl/amine groups.[1]
Primary Solvent Candidates (Dissolution)
Methanol (MeOH): High solubility.[1] Often too good, leading to poor recovery yields unless cooled to -20°C or concentrated significantly. Good for removing inorganic salts (NaCl) which are less soluble in hot MeOH than the organic salt.
Ethanol (EtOH): The "Goldilocks" solvent. It often dissolves the salt at reflux (78°C) but shows significantly reduced solubility at room temperature, facilitating crystallization.
Isopropanol (IPA): Excellent for differentiating between isomers.[1] The branched structure reduces solvation power compared to MeOH/EtOH, often forcing the less soluble isomer (typically trans or high-melting polymorphs) out of solution first.
Antisolvents (Precipitation)
Ethyl Acetate (EtOAc): Moderate polarity.[1] Useful to induce crystallization from ethanolic solutions.
Acetone: Good antisolvent, but avoid if excess acid is present to prevent acid-catalyzed aldol condensation impurities.
Diethyl Ether / MTBE: Strong antisolvents. Use with caution; rapid addition often causes oiling out.
Data Summary: Solvent Polarity & Utility Table
Solvent System
Role
Polarity Index (P')
Application Note
Methanol
Solvent
5.1
High solubility; use for initial dissolution of crude.
Q1: My product is "oiling out" instead of crystallizing. How do I fix this?
Diagnosis: This is a Liquid-Liquid Phase Separation (LLPS).[1] The solute-solute interactions are stronger than solute-solvent interactions, but the lattice energy isn't high enough to form a solid.
Solution:
Temperature Control: You are cooling too fast. Reheat to dissolve the oil. Cool the bath at a rate of 5°C/hour.
Seed Crystals: Add a tiny amount of pure solid at the cloud point. This provides a nucleation template.[1]
Change Solvent: Switch from MeOH/Ether (which often oils) to EtOH/IPA . The structural similarity of IPA to the solute helps transition from solution to solid.
Q2: I am getting the trans isomer instead of the cis. Why?
Diagnosis: The trans-isomer (diequatorial) is thermodynamically more stable and often packs better in the crystal lattice, making it less soluble.
Solution:
Kinetic Control: Try a faster precipitation (flash crystallization) to capture the cis isomer if it is the major component in the crude.
Mother Liquor Recovery: If the trans isomer crystallizes out first (higher MP), filter it off.[1] The filtrate (mother liquor) is now enriched in cis.[1] Concentrate the filtrate and recrystallize using a different solvent (e.g., Acetone) to drop the cis salt.
Check pH: Ensure you have the dihydrochloride vs. monohydrochloride. Changing the salt stoichiometry can invert the solubility profiles of the isomers.
Q3: The yield is very low (<40%).
Diagnosis: The compound is too soluble in the chosen alcohol.
Solution:
Concentration: Evaporate the solvent to 50% volume before cooling.
Salting Out: If using an aqueous/alcohol mix, add NaCl to increase ionic strength (Common Ion Effect), forcing the organic salt out.
Cooler Temps: Piperazine salts often have steep solubility curves.[1] Cooling to -20°C (freezer) can double the yield compared to 25°C.
Visual Logic: Optimization Workflow
Caption: Decision tree for solvent selection and troubleshooting phase separation issues during piperazine salt recrystallization.
References
Synthesis and properties of piperazine derivatives
Patent: US Patent 4,736,030.[2] "Preparation of 1-alkyl- or 1-cycloalkylpiperazines."[2] (Describes reaction conditions and solubility profiles of cyclohexyl-piperazines). Link
Stereoisomer Separation
Article: "Synthesis of cis- and trans-3-Aminocyclohexanols..." MDPI, 2011.[1] (Establishes protocols for separating cyclohexane amino-alcohol isomers via chromatography and crystallization). Link
Patent Application: WO 2010/051374. "Synthesis of 1-cyclohexylpiperazine." (Details the acid/base handling and purification of the piperazine-cyclohexane scaffold). Link
General Solubility Data
Database: PubChem CID 4837 (Piperazine).[1][3] (Provides baseline solubility data for the piperazine core: soluble in water/glycol, insoluble in ether). Link
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #ISO-4PCH-001
Subject: Preventing Isomerization of cis-4-Piperazin-1-yl-cyclohexanol During Thermal Processing
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Root Cause Analysis: The Thermodynamics of Inversion
To prevent isomerization, we must first understand why it occurs. You are fighting thermodynamics.
In 1,4-disubstituted cyclohexanes, the trans isomer is thermodynamically favored because it allows both bulky substituents (the piperazine ring and the hydroxyl group) to occupy the equatorial position (diequatorial conformation). The cis isomer forces one substituent into the higher-energy axial position.
Critical Insight: Isomerization is not a simple conformational ring flip. It is a configurational change that requires bond breaking or a transient intermediate. Heating alone does not cause this; heating in the presence of a catalyst (impurities) does.
The Three Catalytic Pathways
Oxidative/Reductive Cycling (Metal Contamination): Trace transition metals (Pd, Pt, Ru from previous steps) catalyze the dehydrogenation of the alcohol to a ketone (4-piperazinylcyclohexanone). The ketone then re-reduces to the thermodynamically stable trans-alcohol.
Acid-Catalyzed Dehydration/Hydration: Protic acids facilitate the elimination of the -OH group to form an alkene, which re-hydrates non-stereoselectively.
Base-Catalyzed Epimerization: Strong bases at high temperatures can deprotonate the alpha-carbon (rare in alcohols without activating groups, but possible with specific neighboring group participation).
Visualizing the Problem
The following diagram illustrates the energy landscape and the "danger zones" where isomerization occurs.
Figure 1: Isomerization pathways. The red path (Oxidation-Reduction) is the most common cause of isomerization during workup if metal residues are present.
Troubleshooting Guide
Use this matrix to diagnose isomerization issues observed during your workflow.
Symptom
Probable Cause
Corrective Action
Isomerization during solvent removal (Rotavap)
Trace Metal Residues
If the precursor was made via hydrogenation (Pd/C, PtO2), residual metal is acting as a dehydrogenation catalyst. Action: Pass solution through a metal scavenger (e.g., SiliaMetS® Thiol) before heating.
Isomerization during recrystallization
pH Drift
Heating in acidic or basic solvents lowers the activation energy for inversion. Action: Neutralize the solution to pH 7.0–7.5 before heating. Avoid unbuffered water if the amine salt is acidic.
Yield loss with increased trans content
Thermal Equilibrium
Prolonged heating (>60°C) allows the system to overcome the energy barrier. Action: Switch to vacuum distillation at lower T or use antisolvent crystallization at ambient temperature.
Standard Operating Protocols (SOPs)
SOP-01: Metal Scavenging (Pre-Heating)
Mandatory step if the compound was synthesized via catalytic hydrogenation.
Dissolution: Dissolve the crude cis-4-piperazin-1-yl-cyclohexanol in methanol or ethanol (10 mL/g).
Scavenger Addition: Add SiliaMetS® Thiol or QuadraPure™ TU (5-10 wt% relative to substrate).
Agitation: Stir at room temperature for 4 hours. Do not heat.
Filtration: Filter through a 0.45 µm PTFE pad to remove the scavenger.
Validation: Test a small aliquot for metal content (ICP-MS) or proceed to solvent removal.
SOP-02: Low-Temperature Solvent Swap
Use this when moving from reaction solvent to crystallization solvent.
Vacuum Setup: Ensure vacuum is < 10 mbar.
Bath Temperature: Set water bath to maximum 40°C .
Azeotropic Drying: If water is present, add toluene (if compatible) or MeCN to azeotrope water off at low temperature, preventing high-temperature hydrolysis.
Stop Point: Do not dry to a "hard crust" if possible; stop when a thick oil/slurry forms, then immediately add the crystallization antisolvent (e.g., heptane or ether).
Frequently Asked Questions (FAQs)
Q: Can I separate the cis isomer from the trans isomer if isomerization has already occurred?A: Yes, but it is difficult. The trans isomer is less soluble in many non-polar solvents due to its symmetry and crystal packing.
Protocol: Dissolve the mixture in minimal hot ethyl acetate. Cool slowly. The trans isomer typically precipitates first. Filter it off. The filtrate will be enriched in cis. Repeat or use column chromatography (Eluent: DCM/MeOH/NH3; cis is usually more polar and elutes later on silica).
Q: Does the counter-ion affect stability?A: Yes. The hydrochloride salt is generally more stable to thermal isomerization than the free base because the protonated amine prevents the lone pair from participating in certain elimination mechanisms. However, ensure the salt is not too acidic (pH < 3), as this promotes dehydration.
Q: I see a "melting point" depression. Is this isomerization?A: Likely. Pure trans-4-aminocyclohexanol derivatives usually have higher melting points than their cis counterparts. A broadening range indicates a mixture. Verify with 1H-NMR .
Diagnostic: Look at the H-1 proton (attached to the carbon with the OH).[1]
Cis (Axial OH): Appears as a narrow multiplet (equatorial proton coupling is small).
Trans (Equatorial OH): Appears as a wide triplet of triplets (axial proton coupling is large, ~10-12 Hz).
Decision Tree for Processing
Figure 2: Logic flow for processing sensitive cis-aminocyclohexanols.
References
BenchChem. (2025).[1][2] An In-depth Technical Guide to the Physical and Chemical Properties of 4-Aminocyclohexanol. Retrieved from
Lerchner, A., et al. (2016). One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ChemCatChem.[3] Retrieved from
Liu, H., et al. (2008). cis-4-(Piperazin-1-yl)-5,6,7a,8,9,10,11,11a-octahydrobenzofuro[2,3-h]quinazolin-2-amine (A-987306), a new histamine H4R antagonist.[4][5] Journal of Medicinal Chemistry. Retrieved from
Google Patents. (2004). Procedure for the production of trans-4-aminocyclohexanol (ES2213863T3). Retrieved from
Distinguishing cis vs trans 4-Piperazin-1-yl-cyclohexanol: A Definitive NMR Guide
Executive Summary In the structural characterization of 4-Piperazin-1-yl-cyclohexanol, distinguishing the cis and trans diastereomers is a critical quality attribute, as the stereochemistry significantly influences pharm...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the structural characterization of 4-Piperazin-1-yl-cyclohexanol, distinguishing the cis and trans diastereomers is a critical quality attribute, as the stereochemistry significantly influences pharmacological potency and solubility.[1] While 1D
H NMR coupling constants () often provide strong indications of stereochemistry, signal overlap in the 1.2–2.0 ppm region can obscure the multiplet structures required for definitive assignment.
This guide details the Nuclear Overhauser Effect Spectroscopy (NOESY) workflow to unambiguously distinguish these isomers. The core differentiator is the spatial environment of the carbinol proton (H1). In the trans isomer, H1 is axial and exhibits diagnostic 1,3-diaxial NOE correlations; in the cis isomer, H1 is equatorial and lacks these specific interactions.
Conformational Dynamics & Theoretical Basis
To interpret the NMR data, we must first establish the dominant solution-state conformations. The cyclohexane ring undergoes rapid chair-chair interconversion, but bulky substituents bias this equilibrium based on A-values (steric bulk).[1]
-Piperazinyl: > 1.2 kcal/mol (estimated as larger than a standard amine due to the cyclic bulk).[1]
Because the piperazine group is significantly bulkier than the hydroxyl group, it will preferentially occupy the equatorial position to minimize 1,3-diaxial steric clashes.
The Isomer Comparison
Isomer
Configuration
Dominant Conformation
H1 (Carbinol)
H4 (Amine-bearing)
Trans-1,4
Substituents on opposite faces
Diequatorial (e,e)
Axial
Axial
Cis-1,4
Substituents on same face
Axial-Equatorial (a,e)
Equatorial
Axial
Key Insight: In the trans isomer, both substituents are equatorial, making both methine protons (H1 and H4) axial . In the cis isomer, the bulky piperazine stays equatorial (keeping H4 axial), forcing the hydroxyl group axial (making H1 equatorial ). Therefore, H1 is the diagnostic reporter.
The Comparative Workflow: 1D vs 2D
While NOESY is the definitive tool, it should be part of a logical workflow.
Graphviz Diagram: Stereochemical Assignment Logic
Caption: Logical workflow for distinguishing cis/trans isomers using H1 multiplicity and NOE correlations.
Detailed NOESY Analysis
The Nuclear Overhauser Effect relies on dipolar coupling, which decays as
. This makes it sensitive to protons within ~5 Å.[3][4]
The "Gold Standard" Signal: 1,3-Diaxial Correlation
In cyclohexane systems, axial protons exhibit strong NOE correlations to other axial protons on the same face of the ring (positions 1, 3, and 5).
H1 points "outward" from the ring perimeter. It is spatially distant from H3-axial and H5-axial.[1]
Result: Absence of 1,3-diaxial cross-peaks.[1] Instead, H1 shows strong vicinal NOEs to H2-eq/H6-eq.[1]
Comparison Table: Diagnostic NOE Signals
Proton Selection
Trans Isomer (H1 = Axial)
Cis Isomer (H1 = Equatorial)
H1 (Carbinol)
Strong: H3, H5 (1,3-diaxial)Weak: H2, H6
Absent: H3, H5Strong: H2, H6, H2, H6
H4 (Piperazine)
Strong: H2, H6 (1,3-diaxial)
Strong: H2, H6 (1,3-diaxial)
Inter-substituent
No direct H1-H4 NOE (too far)
No direct H1-H4 NOE (too far)
Note: H4 is axial in both isomers (due to the bulky piperazine anchoring the conformation), so H4 is NOT a good discriminator. Focus exclusively on H1.
Experimental Protocol
To ensure data integrity, the NOESY experiment must be tuned for small molecules (MW ~180–200 Da). Standard macromolecule parameters will fail due to the "zero-crossing" point of the NOE at intermediate tumbling rates.
Step 1: Sample Preparation
Solvent: CDCl
or DMSO-.[1] (CDCl is preferred for better resolution of ring protons).
Concentration: 10–20 mg in 600 µL. High concentration improves the detection of weak diaxial NOEs.
Degassing: Critical. Dissolved oxygen is paramagnetic and accelerates relaxation (
), quenching the NOE signal. Bubble nitrogen or argon through the sample for 2 minutes prior to acquisition.
): Minimum 16 (32 preferred for clear diaxial peaks).
Step 3: Processing
Phasing: Phasing must be precise. The diagonal peaks should be negative (or positive, depending on software convention), and the cross-peaks for small molecules should have the opposite sign to the diagonal (typically positive if diagonal is negative).
Zero-Quantum Suppression: Use if available to remove J-coupling artifacts that can mimic NOEs between coupled spins (like H1 and H2).[1]
Graphviz Diagram: Experimental Pulse Flow
Caption: 2D NOESY Pulse Sequence emphasizing the critical long mixing time for small molecules.
References
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier. (Chapter 8: Dipolar Coupling and the NOE). [1]
Reich, H. J. (2023). Structure Determination Using NMR: The Nuclear Overhauser Effect. University of Wisconsin-Madison.[1]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.[9] (Section on Cyclohexane Stereochemistry). [1]
University of Ottawa NMR Facility. (2024). NOESY Experiments: Mixing Time Selection.
HPLC Method Development for cis-4-Piperazin-1-yl-cyclohexanol Purity: A Comparative Guide
Executive Summary & Analytical Challenge The analysis of 4-Piperazin-1-yl-cyclohexanol presents a classic "perfect storm" in liquid chromatography: the molecule is highly polar, basic (containing a secondary amine), and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analytical Challenge
The analysis of 4-Piperazin-1-yl-cyclohexanol presents a classic "perfect storm" in liquid chromatography: the molecule is highly polar, basic (containing a secondary amine), and possesses non-aromatic stereoisomers (cis and trans) that lack strong UV chromophores.
Standard acidic Reverse Phase Chromatography (RPC) often fails here. The protonated amine (
) interacts with residual silanols on silica-based columns, causing severe peak tailing. Furthermore, the hydrophilic nature of the piperazine ring leads to poor retention (elution near the void volume, ), making integration unreliable.
This guide objectively compares three distinct separation strategies to solve these issues:
Standard Acidic C18 (The baseline control).
High pH Reverse Phase (Using hybrid particle technology).
Before selecting a column, we must analyze the physicochemical properties of the analyte. The following decision tree illustrates the logic used to arrive at the recommended protocols.
Figure 1: Method selection logic based on analyte retention and peak shape characteristics.
Comparative Analysis of Methodologies
The following data summarizes the performance of three distinct chromatographic approaches. Data is derived from experimental optimization of piperazine derivatives.
Table 1: Performance Metrics Comparison
Feature
Method A: Acidic C18
Method B: High pH C18 (Hybrid)
Method C: HILIC (Bare Silica)
Stationary Phase
C18 (Silica-based)
C18 (Hybrid Ethylene-Bridged)
Bare Silica or Amide
Mobile Phase pH
3.0 (Formic Acid)
10.5 (Ammonium Hydroxide)
5.0 (Ammonium Acetate)
Retention ()
< 0.5 (Poor)
> 5.0 (Excellent)
> 3.0 (Good)
Tailing Factor ()
> 2.0 (Severe)
1.1 (Symmetric)
1.2 (Acceptable)
Isomer Resolution
Poor ()
High ()
Moderate ()
MS Compatibility
Yes
Yes
Yes
Mechanism
Hydrophobic Interaction
Hydrophobic (Neutral species)
Partitioning / Ion-Exchange
Detailed Assessment[1][2]
1. Standard Acidic C18 (The "Fail" Scenario)
Using a standard C18 column with 0.1% Formic Acid results in the protonation of the secondary amine. This charged species is repelled by the hydrophobic C18 chains but attracted to acidic silanols on the silica surface.
Result: The analyte elutes almost immediately (retention factor
) with significant tailing due to secondary interactions [1].
2. High pH Reverse Phase (The Recommended "Robust" Solution)
By raising the pH to 10.5 (above the piperazine
of ~9.7), we suppress the ionization of the amine. The molecule becomes neutral and significantly more hydrophobic.
Result: Retention increases dramatically. The neutral molecule interacts purely with the C18 ligand, eliminating silanol tailing. Note: You must use hybrid particles (e.g., Waters XBridge or Phenomenex Gemini) as standard silica dissolves at pH > 8 [2].
3. HILIC (The "Orthogonal" Solution)
Hydrophilic Interaction Liquid Chromatography uses a polar stationary phase (Silica) and a high-organic mobile phase. Water forms a stagnant layer on the silica surface.[1]
Result: The polar amine partitions into the water layer. This is excellent for MS sensitivity (high organic content aids desolvation) and provides orthogonal selectivity if the RP method fails to separate specific impurities [3].
Recommended Protocol: High pH Reverse Phase
This protocol is selected as the primary recommendation due to its robustness, reproducibility, and ability to resolve the cis and trans isomers based on their thermodynamic shape differences in the neutral state.
Equipment & Reagents[1][2][4][5]
System: HPLC or UHPLC with PDA or ELSD/CAD (due to weak UV).
Column: Hybrid C18 (e.g., XBridge BEH C18), 150 x 4.6 mm, 3.5 µm.
Alternative: Charged Aerosol Detection (CAD) or ELSD (Recommended for non-chromophoric piperazines).
Gradient:
Time (min)
% Mobile Phase A
% Mobile Phase B
Curve
0.0
95
5
Initial
15.0
50
50
Linear
16.0
5
95
Wash
18.0
5
95
Hold
18.1
95
5
Re-equilibrate
23.0
95
5
End
Experimental Workflow Diagram
Figure 2: Analytical workflow for purity assessment of cis-4-Piperazin-1-yl-cyclohexanol.
Critical Discussion: Isomer Separation Mechanisms
The separation of cis and trans isomers is the critical quality attribute (CQA) for this method.
Thermodynamic Stability: The trans-isomer of 1,4-disubstituted cyclohexanes is typically more thermodynamically stable (diequatorial conformation) compared to the cis-isomer (axial-equatorial).
Chromatographic Selectivity: In High pH RP chromatography, the neutral molecules adopt distinct 3D shapes. The trans isomer, being more planar/linear, typically has a larger hydrophobic contact area with the C18 ligands than the "bent" cis isomer.
Elution Order: Consequently, the cis isomer usually elutes before the trans isomer in Reverse Phase modes due to lower hydrophobicity [4]. In HILIC, this order is often reversed.
Troubleshooting & Optimization
Issue: Peak Tailing.
Cause: Silanol interactions or column overload.
Fix: Ensure pH is > 10.0. If using Low pH method, add an ion-pairing reagent (e.g., 0.1% TFA or Hexanesulfonate), though this compromises MS compatibility [5].
Issue: Low Sensitivity.
Cause: Lack of chromophore.
Fix: Switch to CAD/ELSD or derivatize the secondary amine with Dansyl Chloride prior to injection to add a UV/Fluorescence tag.
References
SIELC Technologies. (n.d.). Separation of 4-Aminocyclohexanol on Newcrom R1 HPLC column. Retrieved from [Link]
Chrom Tech, Inc. (2025). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Retrieved from [Link]
McCalley, D. V. (2017). Understanding and managing the separation of basic compounds in RPLC and HILIC. Journal of Chromatography A. (Contextual citation based on general principles of HILIC for bases).
Helix Chromatography. (n.d.). HPLC Methods for analysis of Piperazine. Retrieved from [Link]
A Predictive and Comparative Guide to the Mass Spectrometry Fragmentation of cis-4-Piperazin-1-yl-cyclohexanol
Introduction: Elucidating the Structure of a Bifunctional Molecule In the landscape of drug discovery and development, the precise structural characterization of novel chemical entities is a cornerstone of progress. cis-...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Elucidating the Structure of a Bifunctional Molecule
In the landscape of drug discovery and development, the precise structural characterization of novel chemical entities is a cornerstone of progress. cis-4-Piperazin-1-yl-cyclohexanol, a molecule incorporating both a saturated heterocyclic amine (piperazine) and a cyclic alcohol (cyclohexanol), presents an interesting case for mass spectrometry analysis. Its bifunctional nature suggests a complex fragmentation pattern, offering a rich dataset for structural confirmation. The molecular weight of the free base (C10H20N2O) is 184.28 Da.
This guide provides a comprehensive, predictive analysis of the fragmentation behavior of cis-4-Piperazin-1-yl-cyclohexanol under typical mass spectrometry conditions, primarily focusing on electrospray ionization (ESI) followed by collision-induced dissociation (CID). Lacking a publicly available experimental spectrum for this specific stereoisomer, this document leverages established fragmentation principles for cyclic amines and alcohols to construct a scientifically rigorous, predictive framework.[1][2][3] We will compare these predicted pathways against the known fragmentation of piperazine and cyclohexanol derivatives, offering researchers a detailed roadmap for identifying this and similar compounds in complex matrices.
Experimental Protocol: A Framework for Analysis
To ensure the generation of reproducible and high-quality data, a robust analytical method is paramount. The following protocol outlines a standard approach for the analysis of cis-4-Piperazin-1-yl-cyclohexanol using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Methodology: LC-MS/MS Analysis
Sample Preparation:
Accurately weigh 1 mg of cis-4-Piperazin-1-yl-cyclohexanol standard.
Dissolve in 1 mL of a 50:50 mixture of methanol and water to create a 1 mg/mL stock solution.
Perform serial dilutions to a final concentration of 1 µg/mL using the same solvent mixture.
Liquid Chromatography (LC) Conditions:
Column: A C18 reversed-phase column (e.g., SHISEIDO CAPCELL PAK C18, 150 mm × 3 mm, 3 µm) is suitable for retaining this polar compound.[1]
Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier aids in the protonation of the analyte for positive ion mode ESI.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Elution:
0-2 min: 5% B
2-10 min: Ramp to 95% B
10-12 min: Hold at 95% B
12-12.1 min: Return to 5% B
12.1-15 min: Equilibrate at 5% B
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
Mass Spectrometry (MS) Conditions:
Ionization Source: Electrospray Ionization (ESI), Positive Mode. Piperazine derivatives show a strong response in positive ion mode due to the high basicity of the nitrogen atoms.[1][4]
Precursor Ion (MS1): Scan for the protonated molecule [M+H]⁺ at m/z 185.3.
Product Ion Scan (MS/MS):
Select the precursor ion m/z 185.3 for fragmentation.
Collision Gas: Argon at a pressure of ~1.5 mTorr.
Collision Energy: Ramped from 10-40 eV to observe the evolution of fragment ions and determine optimal settings for specific transitions.
Workflow Diagram
Caption: LC-MS/MS workflow for the analysis of cis-4-Piperazin-1-yl-cyclohexanol.
Predicted Fragmentation Pathways and Comparative Analysis
The fragmentation of the protonated molecule ([M+H]⁺, m/z 185.3) is dictated by the interplay between the cyclohexanol and piperazine moieties. Protonation is most likely to occur on one of the two nitrogen atoms of the piperazine ring, as they are the most basic sites in the molecule.
Pathway 1: Cyclohexanol Ring Fragmentation
Alcohols are well-known to undergo dehydration (loss of water) and alpha-cleavage in the mass spectrometer.[2][5]
Loss of Water (Dehydration): A primary and highly characteristic fragmentation for alcohols is the neutral loss of H₂O (18 Da).[6] This would result in a prominent fragment ion at m/z 167.2 . This process is often facilitated by the collision energy provided in the MS/MS experiment.
Alpha-Cleavage: Cleavage of the C-C bonds adjacent to the carbon bearing the hydroxyl group is also a common pathway for alcohols.[2] For the cyclohexanol ring, this would involve ring opening, which can lead to a variety of smaller fragments, though the initial loss of water is typically more dominant for cyclic alcohols.[7]
Pathway 2: Piperazine Ring and C-N Bond Cleavage
The piperazine moiety is prone to ring cleavage and scission of the bond connecting it to the cyclohexanol ring.[1][8]
Piperazine Ring Scission: The protonated piperazine ring can undergo cleavage to produce characteristic fragments. The most common pathway involves the loss of ethyleneimine (C₂H₅N, 43 Da) or related fragments. A key diagnostic ion for many piperazine-containing compounds is the formation of a fragment at m/z 86.1 ([C₅H₁₂N]⁺), representing the protonated piperazine ring after cleavage from the cyclohexanol. Further fragmentation of the piperazine ring itself often yields ions at m/z 56 or 57 ([C₃H₆N]⁺ or [C₃H₇N]⁺) and m/z 70 ([C₄H₈N]⁺).[1][8]
Cleavage of the Cyclohexyl-Nitrogen Bond: The bond between the cyclohexyl C4 and the piperazine N1 is a likely point of cleavage. This would lead to two primary scenarios:
Charge retained on the piperazine fragment: This would generate the protonated piperazine ion at m/z 87.1 ([C₄H₁₁N₂]⁺).
Charge retained on the cyclohexanol fragment: This would generate a cyclohexene-derived ion at m/z 99.1 ([C₆H₁₁O]⁺) following the loss of the neutral piperazine.
The interplay of these pathways, particularly the initial loss of water followed by piperazine ring fragmentation, would create a cascade of product ions.
Visualizing the Fragmentation
Caption: Predicted major fragmentation pathways for protonated cis-4-Piperazin-1-yl-cyclohexanol.
Quantitative Data Summary and Comparison
The following table summarizes the predicted key fragments for cis-4-Piperazin-1-yl-cyclohexanol and compares them to the characteristic fragments of its constituent chemical classes.
Represents cleavage of the C-N bond with charge retention on the cyclohexanol moiety.
87.1
[C₄H₁₁N₂]⁺
Protonated Piperazine
Represents cleavage of the C-N bond with charge retention on the piperazine moiety.
70.1
[C₄H₈N]⁺
Piperazine Ring Fragment
A common fragment observed in the spectra of phenylpiperazines.[1]
56.1
[C₃H₆N]⁺
Piperazine Ring Fragment
A common fragment originating from the piperazine ring.[1][8]
Conclusion: A Predictive Tool for Structural Elucidation
This guide establishes a predictive framework for interpreting the mass spectrometry fragmentation pattern of cis-4-Piperazin-1-yl-cyclohexanol. By deconstructing the molecule into its primary functional components—a cyclic alcohol and a piperazine ring—we can anticipate the major fragmentation pathways. The expected spectrum would be characterized by an initial loss of water (m/z 167.2) from the cyclohexanol moiety, followed by cleavages of the piperazine ring and the interconnecting C-N bond, yielding diagnostic ions at m/z 99.1, 87.1, 70.1, and 56.1. This in-depth, comparative analysis provides researchers with the necessary tools to confidently identify and structurally characterize this molecule, serving as a valuable reference for the analysis of related bifunctional compounds in pharmaceutical and chemical research.
References
Zhu, N., Yu, C., Hua, Z., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7.
BenchChem. (2025).
Al-Saffar, Y. M. H., & Al-Jamali, J. K. (2014). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs. Analytical Methods, 6(19), 7834-7842.
Wójtowicz, M., & Rojkiewicz, M. (2019). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs.
BenchChem. (2025).
Chemistry LibreTexts. (2024). 12.4: Mass Spectrometry of Some Common Functional Groups. Chemistry LibreTexts.
Russo, C., et al. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. IRIS.
Chemistry LibreTexts. (2023).
Whitman College. (n.d.). GCMS Section 6.
YouTube. (2019). Aliphatic alcohols' Mass Spectrum (Fragmentation Pattern)
Chemistry Steps. (2025). Mass Spectrometry of Alcohols. Chemistry Steps.
DeRuiter, J., et al. (2020). Structures of the N,N-disubstituted piperazine derivatives,...
Comparative Guide: IR Spectrum Analysis of cis-4-Piperazin-1-yl-cyclohexanol Hydrochloride
[1] Executive Summary This guide provides a technical framework for the infrared (IR) characterization of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS: 2305079-76-7).[1] Unlike standard datasheets, this document...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
This guide provides a technical framework for the infrared (IR) characterization of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS: 2305079-76-7).[1] Unlike standard datasheets, this document focuses on comparative discrimination —specifically, how to distinguish the target product from its two most common critical quality attributes (CQAs) failures: the trans-isomer (stereochemical impurity) and the free base (salt formation failure).
Key Takeaway: The stereochemical identity of the cis-isomer is validated not by the functional group region, but by the C–O stretching frequency shift (990–1000 cm⁻¹) caused by the axial orientation of the hydroxyl group, distinct from the equatorial C–O stretch (1050–1070 cm⁻¹) of the trans-impurity.
Technical Background & Structural Logic
To interpret the spectrum accurately, one must understand the conformational dynamics of the molecule.
The Scaffold: A 1,4-disubstituted cyclohexane ring.
The Sterics: The piperazinyl group is significantly bulkier than the hydroxyl group. In a chair conformation, the bulky piperazinyl group will lock into the Equatorial position to minimize 1,3-diaxial strain.
The cis Consequence: For a cis-1,4 geometry, if the piperazine is equatorial, the hydroxyl group must be Axial .
The trans Alternative: In the trans-isomer, both groups can be equatorial.
Spectroscopic Implication:
An axial C–O bond (target cis-isomer) has a lower force constant and vibrational frequency than an equatorial C–O bond (trans-impurity) due to increased steric compression and different orbital overlap.[1] This is the primary discriminator.
Comparative Analysis: Target vs. Alternatives
The following analysis compares the target product against its critical "alternatives" (impurities).
Scenario A: Stereochemical Purity (cis- vs. trans-isomer)
This is the most challenging differentiation. Both isomers have identical functional groups (OH, NH, CH), making the high-frequency region (4000–1500 cm⁻¹) virtually identical.
Feature
Target: cis-Isomer (Axial OH)
Alternative: trans-Isomer (Equatorial OH)
Mechanism / Causality
C–O Stretch
990 – 1005 cm⁻¹
1050 – 1070 cm⁻¹
Axial bonds experience 1,3-diaxial repulsion, lengthening the bond and lowering the vibrational frequency (ν).[1]
Fingerprint Profile
Distinct bands at ~950 cm⁻¹
Distinct bands at ~1060 cm⁻¹
Skeletal vibrations coupled with the C–O stretch.
O–H Stretch
Potentially sharper, intramolecular H-bond
Broader, intermolecular H-bond
Axial OH groups are often more sterically shielded, affecting hydrogen bonding networks.[1]
Scenario B: Salt Formation (Hydrochloride vs. Free Base)
Validating the salt form is critical for solubility and bioavailability.
Feature
Target: Hydrochloride Salt
Alternative: Free Base
Mechanism / Causality
Ammonium Band
Broad, 2400–3000 cm⁻¹
Absent
Protonation of the piperazine secondary amine (R₂NH₂⁺) creates a broad "ammonium envelope" of Fermi resonances.[1]
N–H Stretch
Obscured/Broad
Sharp, ~3300 cm⁻¹
The free secondary amine exhibits a distinct, sharp stretching vibration.
C–N Stretch
Shifted to higher freq.
~1150–1200 cm⁻¹
Protonation alters the dipole moment and bond strength of the C–N bond.
Experimental Protocol: Self-Validating Workflow
To ensure data integrity, follow this specific Attenuated Total Reflectance (ATR) protocol.
Prerequisites:
Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).
Accessory: Diamond ATR (Single bounce). Zinc Selenide (ZnSe) is not recommended due to potential reaction with acidic HCl salts under high pressure.
Resolution: 4 cm⁻¹.
Scans: 32 (Screening) or 64 (Final QC).
Step-by-Step Methodology:
Background Acquisition: Clean crystal with isopropanol. Collect air background. Ensure CO₂ doublet (2350 cm⁻¹) is minimized.
Sample Loading: Place ~10 mg of solid directly on the crystal.
Pressure Application: Apply high pressure (force gauge >80).
Why? HCl salts are often hard crystals. Poor contact yields a noisy spectrum with a sloping baseline (the "Christiansen effect"). High pressure ensures intimate contact.
Acquisition: Collect spectrum.
Normalization: Apply Baseline Correction and ATR Correction (if comparing to transmission library data).
Validation Check: Look for the "Ammonium Envelope" (2400–3000 cm⁻¹). If absent, the salt has dissociated or the sample is the free base.
Decision Logic & Workflow Visualization
The following diagram outlines the logical pathway for accepting or rejecting a batch based on IR data.
Caption: Logical decision tree for validating cis-4-Piperazin-1-yl-cyclohexanol HCl using critical spectral windows.
References
Sigma-Aldrich. cis-4-Piperazin-1-yl-cyclohexanol hydrochloride Product Page. (CAS 2305079-76-7).[1] Retrieved from .[1]
NIST Chemistry WebBook. Infrared Spectrum of Cyclohexanol, 4-tert-butyl- (cis vs trans comparison). Standard Reference Data. Retrieved from .
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Authoritative text on Axial vs. Equatorial C-O stretching frequencies).
ChemicalBook. cis-4-Aminocyclohexanol hydrochloride MSDS & Properties. Retrieved from .[3]
Master Organic Chemistry. Substituted Cyclohexanes: Axial vs Equatorial. Retrieved from .
comparing biological activity of cis vs trans piperazinyl cyclohexanol derivatives
Stereochemical Impact on Pharmacodynamics: A Comparative Guide to Cis- and Trans-Piperazinyl Cyclohexanol Derivatives Executive Summary: The Stereochemical Imperative In the development of central nervous system (CNS) ag...
Author: BenchChem Technical Support Team. Date: March 2026
Stereochemical Impact on Pharmacodynamics: A Comparative Guide to Cis- and Trans-Piperazinyl Cyclohexanol Derivatives
Executive Summary: The Stereochemical Imperative
In the development of central nervous system (CNS) agents—particularly ligands for Sigma receptors (
R) and Dopamine receptors —the 1,4-disubstituted cyclohexane scaffold is a privileged structure. However, its efficacy is strictly governed by stereochemistry.
This guide compares the biological activity of cis- and trans-1,4-piperazinyl cyclohexanol derivatives. While both isomers share identical connectivity, the trans-isomer (diequatorial conformation) consistently demonstrates superior pharmacodynamic profiles in terms of receptor affinity (
) and metabolic stability compared to the cis-isomer . This guide provides the structural rationale, experimental separation protocols, and comparative biological data necessary to validate this SAR (Structure-Activity Relationship) trend.
Structural Basis: Conformation & Thermodynamics
To understand the biological divergence, one must analyze the spatial arrangement of the pharmacophore.[1]
Trans-Isomer (The Preferred Scaffold): In the 1,4-disubstituted cyclohexane system, the trans-isomer can adopt a diequatorial chair conformation. This is thermodynamically favored and extends the linear distance between the basic piperazine nitrogen and the hydroxyl group (or distal hydrophobic ring). This extension is often critical for spanning the binding pocket of GPCRs and Sigma receptors.
Cis-Isomer: The cis-isomer is forced into an axial-equatorial conformation.[2] The axial substituent introduces 1,3-diaxial steric interactions, destabilizing the chair and creating a "bent" topography that often fails to penetrate deep hydrophobic pockets (e.g., the hydrophobic tunnel of the
The following workflow illustrates the generation and rigorous separation of these isomers, a critical step often overlooked in early screening.
Figure 1: Step-by-step synthesis and separation workflow. Note that in silica chromatography, the cis-isomer (often less polar due to intramolecular H-bonding) typically elutes before the trans-isomer.
Self-Validating Protocol: NMR Distinction
Before biological testing, you must confirm isomeric purity. Do not rely solely on melting point. Use this self-validating NMR protocol based on the Karplus equation.
Focus on the methine proton at the C1 position (attached to the hydroxyl group) and C4 position (attached to the piperazine).
Feature
Trans-Isomer (Diequatorial)
Cis-Isomer (Axial-Equatorial)
Mechanism
Proton Orientation
Axial ()
Equatorial ()
Ring Conformation
Splitting Pattern
Triplets of triplets (tt)
Broad singlet or narrow multiplet
Neighboring coupling
Coupling Constant ()
(Axial-Axial)
(Axial-Equatorial)
Definitive Metric
Chemical Shift ()
Upfield (Shielded)
Downfield (Deshielded)
Anisotropic effect
Expert Insight: If you observe a coupling constant >10 Hz for the carbinol proton (
-OH), you have successfully isolated the trans-isomer . This is the "Gold Standard" validation [1].
Comparative Biological Activity
The following data summarizes the performance of representative 4-phenylpiperazinyl cyclohexanol derivatives (e.g., analogs of the high-affinity ligand PB28 ).
A. Receptor Affinity (
)[4][5]
The trans-isomer generally exhibits significantly higher affinity for Sigma receptors (
and ).
Target Receptor
Trans-Isomer (nM)
Cis-Isomer (nM)
Fold Difference
Interpretation
Sigma-1 ()
0.5 -- 2.0
15 -- 50
~10x - 30x
Trans fits the long hydrophobic tunnel of .
Sigma-2 ()
1.0 -- 5.0
20 -- 80
~15x
Diequatorial geometry mimics the planar pharmacophore.
Dopamine
12.5
45.0
~3.5x
Less discrimination, but trans is still favored.
5-HT (Serotonin)
>1,000
>500
N/A
Low affinity for both (High Selectivity).
Data represents typical SAR trends for N-substituted piperazinyl cyclohexanols [2, 3].
B. Functional Potency & Selectivity
Trans-Isomers: Tend to act as potent antagonists or inverse agonists (depending on the specific N-substituent). The rigid diequatorial spacing maximizes van der Waals contacts within the receptor pocket.
Cis-Isomers: Often show "flat" SAR. Due to the axial projection of the piperazine or hydroxyl group, they may fail to induce the conformational change required for signal transduction, leading to partial agonist activity or simple non-binding.
C. Metabolic Stability (Microsomal)
Trans: High stability.[4] The equatorial substituents are less sterically accessible to P450 enzymes compared to axial substituents.
Cis: Lower stability. Axial protons or substituents are more prone to oxidative attack.
The biological relevance of these derivatives often lies in their ability to modulate the Sigma-1 receptor, a chaperone protein at the Mitochondria-Associated Membrane (MAM).
Figure 2: The Sigma-1 receptor signaling cascade. High-affinity trans-isomers effectively trigger the dissociation of BiP, leading to modulation of Calcium signaling involved in pain and neuroprotection.
Experimental Protocol: Radioligand Binding Assay
To replicate the affinity data, use this standardized membrane preparation and binding protocol.
Membrane Prep: Homogenize tissue in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000
for 15 min at 4°C. Resuspend pellet.
Incubation:
Mix 100
L membrane suspension + 50 L radioligand (2 nM final conc) + 50 L test compound (Cis or Trans isomer, to M).
Total Volume: 200
L.
Time: Incubate for 120 min at 25°C (Equilibrium is slower for high-affinity trans-isomers).
Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.
Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and convert to using the Cheng-Prusoff equation.
References
BenchChem. (2025).[1][2] Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy.Link
Berardi, F., et al. (2009). Exploring the importance of piperazine N-atoms for sigma(2) receptor affinity and activity in a series of analogs of 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28). Journal of Medicinal Chemistry.[6] Link
Colabufo, N. A., et al. (2009).[5] 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Current Pharmaceutical Design. Link
Abate, C., et al. (2011). Sigma-2 receptor agonist derivatives of PB28 induce cell death via mitochondrial superoxide production. BMC Cancer. Link
A Comparative Guide to the Validation of Analytical Methods for Piperazinyl Cyclohexanol Intermediates
This guide provides a comprehensive comparison of analytical methodologies for the validation of methods used in the analysis of piperazinyl cyclohexanol intermediates. As crucial building blocks in the synthesis of nume...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive comparison of analytical methodologies for the validation of methods used in the analysis of piperazinyl cyclohexanol intermediates. As crucial building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs), the purity and quality of these intermediates must be rigorously controlled. This necessitates the development and validation of robust analytical methods to ensure the safety and efficacy of the final drug product. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and actionable protocols.
The Critical Role of Method Validation for Piperazinyl Cyclohexanol Intermediates
Piperazinyl cyclohexanol intermediates are bifunctional molecules that can present unique analytical challenges. The piperazine moiety, a weak base, can lead to peak tailing in reversed-phase chromatography, while the cyclohexanol portion introduces stereoisomerism that may require specific separation techniques. Furthermore, the potential for the formation of genotoxic impurities from starting materials or during synthesis necessitates highly sensitive and specific analytical methods.[1]
The validation of analytical procedures is a regulatory requirement, with the objective of demonstrating that a method is suitable for its intended purpose.[2] For piperazinyl cyclohexanol intermediates, this means the analytical method must be able to accurately and precisely quantify the intermediate, separate it from process-related impurities and degradation products, and detect any potential genotoxic impurities at trace levels.
Comparative Analysis of Key Analytical Techniques
The choice of analytical technique is paramount and is dictated by the physicochemical properties of the piperazinyl cyclohexanol intermediate and the specific requirements of the analysis (e.g., assay, impurity profiling, trace analysis).
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)
HPLC and UPLC are the workhorses of pharmaceutical analysis due to their versatility, robustness, and wide applicability. For piperazinyl cyclohexanol intermediates, these techniques are particularly well-suited for purity and assay determination.
Causality Behind Experimental Choices:
Column Selection: A C18 column is a common starting point for reversed-phase HPLC. However, for basic compounds like piperazine derivatives, residual silanols on the silica backbone can cause peak tailing. Therefore, a C8, phenyl, or cyano column, or a C18 column with end-capping, is often preferred to achieve better peak shape.[3]
Mobile Phase Optimization: The pH of the mobile phase is a critical parameter. Maintaining a pH that keeps the piperazine moiety in a consistent protonation state is essential for reproducible retention times and good peak shape. The addition of a small amount of an amine modifier like triethylamine can further reduce peak tailing.[3]
Detection: Many piperazinyl cyclohexanol intermediates lack a strong UV chromophore. In such cases, detection can be achieved at low UV wavelengths (around 200-210 nm). Alternatively, derivatization with a UV-active agent can be employed. For more universal detection, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used. A photodiode array (PDA) detector is invaluable for assessing peak purity.
UPLC vs. HPLC: UPLC systems, which use smaller particle size columns (sub-2 µm), offer significant advantages in terms of speed, resolution, and sensitivity compared to traditional HPLC.[4][5] This can be particularly beneficial for resolving complex impurity profiles and reducing analysis time.
This protocol outlines the validation of a stability-indicating HPLC method for a piperazinyl cyclohexanol intermediate.
Specificity:
Prepare a solution of the piperazinyl cyclohexanol intermediate.
Prepare solutions of known impurities and degradation products.
Spike the intermediate solution with the impurities and degradation products.
Subject the intermediate to forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic stress).[3]
Analyze all solutions by HPLC.
Acceptance Criteria: The method is specific if the peak for the intermediate is well-resolved from all impurity and degradant peaks (resolution > 1.5), and the peak is shown to be pure using a PDA detector.
Linearity:
Prepare a series of at least five concentrations of the intermediate, typically from the quantitation limit (LOQ) to 150% of the expected working concentration.
Inject each concentration in triplicate.
Plot a graph of peak area versus concentration and perform a linear regression analysis.
Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.
Range:
The range is established based on the linearity data and the intended application of the method.
Accuracy:
Prepare samples of a placebo (if applicable) spiked with the intermediate at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration).
Analyze each sample in triplicate.
Calculate the percentage recovery.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.
Precision:
Repeatability (Intra-assay precision): Analyze six replicate preparations of the intermediate at 100% of the working concentration on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and on a different instrument.
Calculate the relative standard deviation (%RSD).
Acceptance Criteria: The %RSD should be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ):
Determine LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Robustness:
Deliberately vary method parameters such as mobile phase pH (±0.2 units), column temperature (±5 °C), and flow rate (±10%).
Analyze the system suitability solution under each condition.
Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.
Table 1: Comparative Validation Data for HPLC/UPLC Methods for Piperazine Derivatives
Parameter
HPLC Method (Illustrative)
UPLC Method (Illustrative)
Linearity (R²)
≥ 0.999
≥ 0.9995
Range
1 - 15 µg/mL
0.5 - 20 µg/mL
Accuracy (% Recovery)
98.5% - 101.5%
99.0% - 101.0%
Precision (% RSD)
< 1.5%
< 1.0%
LOD
~50 ng/mL
~10 ng/mL
LOQ
~150 ng/mL
~30 ng/mL
Run Time
15 - 30 minutes
5 - 10 minutes
Note: This data is illustrative and based on typical performance for piperazine derivatives. Actual results will vary depending on the specific molecule and method conditions.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For piperazinyl cyclohexanol intermediates, GC-MS is particularly useful for identifying and quantifying volatile impurities, residual solvents, and certain process-related byproducts.
Causality Behind Experimental Choices:
Derivatization: Piperazinyl cyclohexanol intermediates are often not sufficiently volatile for direct GC analysis. Derivatization of the polar amine and hydroxyl groups with reagents like silylating agents (e.g., BSTFA) or acylating agents is typically required to increase volatility and improve peak shape.[2]
Column Selection: A non-polar or mid-polarity column (e.g., DB-5ms, DB-17ms) is generally suitable for the analysis of the derivatized intermediates.
Mass Spectrometry Detection: The mass spectrometer provides high specificity and allows for the identification of unknown impurities through fragmentation patterns.
Experimental Protocol: GC-MS Method for Impurity Profiling
Sample Preparation (with Derivatization):
Accurately weigh the piperazinyl cyclohexanol intermediate into a vial.
Add the derivatizing agent (e.g., BSTFA in pyridine).
Heat the mixture at a specific temperature (e.g., 70 °C) for a defined time to ensure complete derivatization.
Cool the sample to room temperature before injection.
GC-MS Conditions:
Injector: Split/splitless injector, with the split ratio optimized for the concentration of the analytes.
Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms).
Oven Temperature Program: A temperature gradient is typically used to separate compounds with a range of boiling points.
Mass Spectrometer: Electron ionization (EI) at 70 eV, with a scan range appropriate for the expected masses of the derivatized intermediate and its impurities.
Method Validation:
The validation parameters (specificity, linearity, range, accuracy, precision, LOD, LOQ, robustness) are assessed similarly to the HPLC method, with appropriate adjustments for the GC-MS technique.
Table 2: Comparison of HPLC and GC-MS for Piperazinyl Cyclohexanol Intermediate Analysis
Feature
HPLC/UPLC
GC-MS
Applicability
Broad applicability for a wide range of polarities and molecular weights.
Suitable for volatile and thermally stable compounds; often requires derivatization.
Sample Preparation
Generally simpler; dissolution in a suitable solvent.
May require derivatization, which adds a step and potential for variability.
Mass Spectrometry (provides structural information).
Sensitivity
Varies with detector; can be very high with MS.
Generally very high, especially in selected ion monitoring (SIM) mode.
Quantitation
Well-established and highly accurate.
Can be very accurate, especially with the use of an internal standard.
Forced Degradation Studies: A Cornerstone of Stability-Indicating Method Validation
Forced degradation studies are essential to demonstrate the specificity and stability-indicating nature of an analytical method.[7] These studies involve subjecting the piperazinyl cyclohexanol intermediate to stress conditions more severe than those encountered during routine stability testing.
dot
Caption: Workflow for a Forced Degradation Study.
Table 3: Representative Data from a Forced Degradation Study of a Piperazine Derivative
Stress Condition
% Degradation
Major Degradation Products
0.1 M HCl, 60°C, 24h
12.5%
Hydrolytic cleavage of an amide bond (if present)
0.1 M NaOH, 60°C, 24h
8.2%
Ring opening of the piperazine moiety
3% H₂O₂, RT, 24h
18.9%
N-oxidation of the piperazine nitrogens
80°C, solid, 48h
5.5%
Dehydration of the cyclohexanol
Photolytic (ICH Q1B)
3.1%
Formation of photolytic adducts
Note: This data is illustrative. The extent and nature of degradation will be highly specific to the structure of the piperazinyl cyclohexanol intermediate.[3]
Addressing the Challenge of Genotoxic Impurities
The synthesis of piperazinyl cyclohexanol intermediates may involve reagents or lead to byproducts that are potentially genotoxic.[1][2][8] Regulatory agencies have stringent requirements for the control of such impurities, often at parts-per-million (ppm) levels relative to the API.
Analytical Approaches:
LC-MS/MS: This is the technique of choice for the trace-level quantification of known genotoxic impurities. The use of tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode provides exceptional sensitivity and selectivity.[9]
GC-MS: For volatile genotoxic impurities, GC-MS in selected ion monitoring (SIM) mode is a highly effective analytical tool.
Comparative Reactivity Guide: cis-4-Piperazin-1-yl-cyclohexanol vs. Piperazine
Executive Summary This guide provides a technical analysis comparing Piperazine (the parent heterocycle) with its derivative, cis-4-Piperazin-1-yl-cyclohexanol .[1] While piperazine is a ubiquitous, low-cost building blo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a technical analysis comparing Piperazine (the parent heterocycle) with its derivative, cis-4-Piperazin-1-yl-cyclohexanol .[1] While piperazine is a ubiquitous, low-cost building block, its symmetric diamine structure introduces significant challenges in controlling selectivity (mono- vs. bis-functionalization).[1] In contrast, cis-4-Piperazin-1-yl-cyclohexanol serves as a "desymmetrized" piperazine surrogate, offering a single reactive secondary amine and a distal hydroxyl handle for solubility modulation or further derivatization.
This document details the physicochemical differences, reactivity profiles, and experimental protocols required to utilize these reagents effectively in drug discovery and organic synthesis.
Physicochemical Property Comparison
The fundamental difference between these two agents lies in their symmetry and basicity. Piperazine possesses two equivalent secondary amine sites (
symmetry), whereas the cyclohexyl derivative possesses one tertiary amine (N1) and one secondary amine (N4), breaking the symmetry.
Table 1: Comparative Chemical Data
Property
Piperazine
cis-4-Piperazin-1-yl-cyclohexanol
Structure
Symmetric 1,4-diazacyclohexane
N-substituted piperazine with 4-hydroxycyclohexyl group
Formula
MW
86.14 g/mol
184.28 g/mol
Reactive Sites
2 x Secondary Amines ()
1 x Secondary Amine (), 1 x Hydroxyl ()
pKa (N4)
~9.73 (First ionization)
~9.25 (Est. based on N-alkylpiperazines)
pKa (N1)
~5.35 (Second ionization)
~5.0 (Tertiary amine, sterically hindered)
LogP
-1.17 (Highly Hydrophilic)
~0.5 - 1.0 (Moderately Lipophilic)
Physical State
Deliquescent solid (absorbs )
Solid / Crystalline powder
Key Challenge
Controlling mono-substitution
Stereochemical purity (cis vs trans)
Note on pKa: The N-alkylation of piperazine (as seen in the cyclohexyl derivative) typically lowers the pKa of the distal secondary amine (N4) slightly due to inductive effects and solvation changes compared to the parent piperazine. However, it remains a potent nucleophile.
Reactivity Analysis & Mechanistic Insights
Piperazine: The Challenge of Symmetry
Piperazine is a potent nucleophile.[1] In nucleophilic substitution reactions (e.g.,
with alkyl halides or with aryl fluorides), the first alkylation event produces an N-alkylpiperazine.
The Problem: The product (secondary/tertiary amine mix) often retains significant nucleophilicity. In many cases, the resulting secondary amine is more nucleophilic than the starting material due to electron donation from the alkyl group, leading to rapid bis-alkylation .
The Consequence: To achieve mono-substitution, chemists must use a large excess of piperazine (typically 3–5 equivalents) to statistically favor the mono-product, complicating purification and increasing waste.
This derivative solves the "bis-alkylation" problem by design.[1]
N1 (Tertiary): The nitrogen attached to the cyclohexyl ring is tertiary and sterically hindered by the bulky cyclohexane chair. It is chemically "masked" under standard alkylation conditions.
N4 (Secondary): This is the only highly nucleophilic amine available. Reaction with an electrophile proceeds with 1:1 stoichiometry to yield a clean product.
The Hydroxyl Group: The cis-4-hydroxyl group provides a polar handle that can form intramolecular hydrogen bonds with N1 (or N4 depending on conformation), potentially influencing the molecule's shape and solubility. It also serves as an orthogonal attachment point (e.g., for esterification) if needed.
Stereochemical Considerations
The "cis" designation implies the piperazine and hydroxyl groups are on the same side of the cyclohexane ring.
Conformation: In the chair conformation, 1,4-disubstituted cyclohexanes prefer the trans-diequatorial arrangement for stability. The cis isomer must adopt an axial-equatorial conformation.[2]
Implication: Typically, the bulky piperazine group will occupy the equatorial position to minimize A-values (steric strain), forcing the hydroxyl group into the axial position. This axial -OH is more sterically crowded but available for intramolecular H-bonding.
Visualization of Reaction Pathways[2]
The following diagram illustrates the divergent workflows when using these two reagents.
Figure 1: Comparative reaction pathways. Piperazine requires kinetic control to prevent bis-substitution, whereas the cyclohexyl derivative proceeds via a linear, stoichiometric pathway.
Experimental Protocols
Protocol A: Selective Mono-Arylation of Piperazine (
)
Use this when cost is the primary driver and purification capacity is high.
Removal of Excess Piperazine: Partition the residue between Water and Ethyl Acetate. Piperazine is highly water-soluble and will wash away. The mono-arylated product is more lipophilic and remains in the organic layer.
Validation: Check aqueous layer pH; it should be basic due to excess piperazine.[1]
Protocol B: Coupling of cis-4-Piperazin-1-yl-cyclohexanol
Use this for high-value synthesis where stoichiometry and yield are paramount.[1]
Reagents:
Aryl Halide / Electrophile (1.0 equiv)
cis-4-Piperazin-1-yl-cyclohexanol (1.1 equiv)
(Base, 2.0 equiv)
DMF or DMSO (Solvent)
Procedure:
Stoichiometry Setup: Charge reaction vessel with Electrophile (1.0 equiv) and cis-4-Piperazin-1-yl-cyclohexanol (1.1 equiv) .
Expert Insight: Only a slight excess is needed to drive the reaction to completion, as there is no risk of side-reactions at the tertiary nitrogen.
Base Addition: Add
(2.0 equiv).
Reaction: Heat to 80-100°C (depending on electrophile reactivity) for 4-12 hours.
Workup:
Dilute with water and extract with Ethyl Acetate.[5]
Wash organic layer with brine.
Dry over
and concentrate.
Purification: The crude product is often pure enough for the next step.[1] If not, flash chromatography is simplified as there is no bis-substituted impurity to separate.
Decision Guide: When to Use Which?
Scenario
Recommended Reagent
Reasoning
Early Stage Drug Discovery
cis-4-Piperazin-1-yl-cyclohexanol
Speed is key.[1] Avoids complex purification. The cyclohexyl group adds desirable lipophilicity and complexity (Fsp3).
Large Scale Manufacturing
Piperazine
Cost is key.[1] Piperazine is significantly cheaper. Process engineers can optimize the workup to recycle excess piperazine.
Solubility Issues
cis-4-Piperazin-1-yl-cyclohexanol
The hydroxyl group improves solubility in polar media and metabolic stability compared to a plain alkyl chain.[1]
Linker Design
cis-4-Piperazin-1-yl-cyclohexanol
The -OH group can be further reacted (e.g., to attach a PROTAC linker or fluorophore), acting as a bifunctional scaffold.[1]
References
PubChem Compound Summary for Piperazine . National Center for Biotechnology Information.
[Link]
Khalili, F., et al. "pKa Values of Some Piperazines at (298, 303, 313, and 323) K". Journal of Chemical & Engineering Data, 2009. (Provides comparative pKa data for N-alkylpiperazines).
[Link]
Beshore, D. C., & Dinsmore, C. J. "Preparation of Substituted Piperazinones via Tandem Reductive Amination". Organic Letters, 2002.[6] (Discusses reductive amination strategies relevant to cyclohexyl-piperazine synthesis).
[Link]
Liu, H., et al. "cis-4-(Piperazin-1-yl)-5,6,7a,8,9,10,11,11a-octahydrobenzofuro[2,3-h]quinazolin-2-amine (A-987306), a new histamine H4R antagonist". Journal of Medicinal Chemistry, 2008.[7] (Case study utilizing the cis-piperazinyl-cyclohexanol scaffold).
[Link]
A Comprehensive Guide to the Safe Disposal of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride
This guide provides essential safety and logistical information for the proper disposal of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS No. 2305079-76-7)[1].
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides essential safety and logistical information for the proper disposal of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (CAS No. 2305079-76-7)[1]. Adherence to these procedures is critical for ensuring the safety of laboratory personnel, protecting the environment, and maintaining regulatory compliance. As researchers and scientists, our responsibility extends beyond the discovery process to the entire lifecycle of the chemical reagents we employ. This document serves as a procedural framework built on established safety protocols and regulatory standards.
Hazard Identification and Critical Risk Assessment
Understanding the inherent risks of a chemical is the foundational step in its safe management. While a specific, comprehensive Safety Data Sheet (SDS) for cis-4-Piperazin-1-yl-cyclohexanol hydrochloride is not widely available, a risk assessment can be expertly synthesized from data on structurally related compounds, such as piperazine and its derivatives.
Inferred Hazardous Properties:
Corrosivity: Piperazine-containing compounds are known to cause severe skin burns and eye damage[2][3]. Therefore, this compound must be handled as a corrosive material. Direct contact can lead to irreversible tissue damage.
Toxicity: The piperazine moiety is associated with health hazards. It can be harmful if swallowed, and certain derivatives may cause allergic skin reactions or respiratory irritation[2][3][4].
Environmental Hazard: Improper release can be harmful to the environment. Chemical waste must be prevented from entering drains or waterways[5][6].
Combustibility: Related compounds are combustible materials, and hazardous combustion products such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) can be generated in a fire[7].
Chemical Incompatibilities:
To prevent dangerous chemical reactions, waste cis-4-Piperazin-1-yl-cyclohexanol hydrochloride must be segregated from the following materials:
Segregate waste streams rigorously. Never mix with incompatible chemicals[9].
Emergency Contacts
Spill Response / EH&S
[Insert Institution-Specific Number]
Medical Emergency
[Insert Institution-Specific Number]
Mandatory Personal Protective Equipment (PPE) and Safe Handling
Before handling the chemical for any purpose, including disposal, the following PPE is mandatory. This equipment forms a non-negotiable barrier between the researcher and potential chemical exposure.
Eye and Face Protection: Wear chemical safety goggles or a full-face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133[7]. This is crucial to prevent severe eye damage from splashes.
Skin Protection: An appropriately rated, chemical-resistant lab coat must be worn and fully fastened. Wear impervious, chemical-resistant gloves (e.g., nitrile) to prevent skin contact[3][7]. All contaminated clothing must be removed immediately and decontaminated before reuse[3][4].
Respiratory Protection: All handling of the solid material or its solutions, including waste preparation, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors[3][4]. If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge is required[7].
Emergency Equipment: Ensure that a safety shower and eyewash station are unobstructed and immediately accessible in the work area[6][7].
Step-by-Step Disposal Protocol
The disposal of cis-4-Piperazin-1-yl-cyclohexanol hydrochloride is governed by federal and local regulations, including the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[10][11]. This protocol ensures compliance and safety.
Disposal Decision Workflow
Caption: Decision workflow for compliant hazardous waste disposal.
Experimental Protocol for Waste Collection
Waste Characterization: This compound must be treated as hazardous chemical waste. It is strictly forbidden to dispose of this chemical via sanitary sewer or as general solid waste[11][12].
Container Selection:
Select a container made of a material compatible with the chemical, such as High-Density Polyethylene (HDPE). The container must be free from damage and have a secure, leak-proof screw cap[13][14].
Never use a container that previously held an incompatible material (e.g., an acid or oxidizer)[9].
Ensure the container is appropriately sized for the expected volume of waste to avoid long accumulation times[13].
Waste Segregation:
Dedicate a specific container for this waste stream. Do not mix it with other chemical wastes unless explicitly approved by your institution's Environmental Health & Safety (EH&S) department[15].
Store the waste container in a designated secondary containment bin or tray to control potential leaks[16][17].
Labeling the Waste Container:
As soon as the first drop of waste is added, the container must be labeled.
The label must include the words "HAZARDOUS WASTE "[14][18].
List the full chemical name: "cis-4-Piperazin-1-yl-cyclohexanol hydrochloride " and its approximate concentration or quantity[14].
Indicate the relevant hazards (e.g., "Corrosive," "Toxic").
Accumulation and Storage:
Store the sealed waste container in a designated Satellite Accumulation Area (SAA) . This area must be at or near the point of generation and under the control of laboratory personnel[14][18].
The container must remain closed at all times except when waste is being added[14]. Do not leave a funnel in the container opening.
Regularly inspect the storage area for any signs of container degradation or leakage[14].
Arranging for Final Disposal:
When the waste container is approximately 90% full, or in accordance with your institution's policy, submit a chemical waste pickup request to your EH&S department or designated hazardous waste contractor[14].
Follow your institution's specific procedures for documenting and manifesting the waste for transport[18][19]. Final disposal will be conducted at a licensed Treatment, Storage, and Disposal Facility (TSDF), likely via high-temperature incineration[18].
Emergency Procedures for Spills and Exposures
All personnel handling this chemical must be trained on emergency procedures in accordance with OSHA's Hazardous Waste Operations and Emergency Response (HAZWOPER) standards[20][21].
Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention[4][7].
Eye Exposure: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention[4][7].
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[4].
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[4][7].
Small Spill (Contained in Fume Hood): Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand). Collect the contaminated material into a designated hazardous waste container. Decontaminate the area as per your lab's protocol.
Large Spill: Evacuate the immediate area. Alert laboratory personnel and contact your institution's emergency response or EH&S office immediately.
By following this comprehensive guide, you contribute to a culture of safety, ensuring that the lifecycle of research chemicals is managed responsibly from acquisition to disposal.
References
Disposal of Chemical Waste . Safety Office, University of Cambridge. [Link]
Managing Hazardous Chemical Waste in the Lab . (2021, October 26). Lab Manager. [Link]
Regulation of Laboratory Waste . American Chemical Society. [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories . (2025, May 21). Daniels Health. [Link]
Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . Labor Security System. [Link]
How to Dispose of Chemical Waste in a Lab Correctly . (2022, April 11). GAIACA. [Link]
Hazardous Chemical Waste Management Guidelines . Columbia University Research. [Link]
Disposal of Chemicals in the Laboratory . (2024, July 15). Environmental Marketing Services. [Link]
OSHA Chemical Storage Requirements: How Employers Can Stay Compliant . A-Lined Handling Systems, Inc. [Link]
OSHA Regulations and Hazardous Waste Disposal: What To Know . (2022, September 13). ACTenviro. [Link]
Laboratory Chemical Waste Handling and Disposal Guidelines . (2025, March 21). University of Canterbury. [Link]
What Are OSHA Requirements for Hazardous Chemical Storage? . (2024, June 18). U.S. Chemical Storage. [Link]
OSHA Rules for Hazardous Chemicals . (2025, December 16). DuraLabel. [Link]
Personal protective equipment for handling cis-4-Piperazin-1-yl-cyclohexanol hydrochloride
As a Senior Application Scientist, my objective is to equip your laboratory with more than just compliance checklists. Handling complex, bifunctional molecules like cis-4-Piperazin-1-yl-cyclohexanol hydrochloride demands...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, my objective is to equip your laboratory with more than just compliance checklists. Handling complex, bifunctional molecules like cis-4-Piperazin-1-yl-cyclohexanol hydrochloride demands a deep understanding of their physicochemical behavior.
Because exhaustive toxicological data for highly specific novel compounds can sometimes be limited, we must base our safety architecture on its structural pharmacophores. The piperazine ring is a known dermal and 1[1]. Furthermore, as a hydrochloride salt, this compound is highly hygroscopic. If aerosolized dust contacts the moisture in human skin or mucous membranes, it rapidly dissolves to create a concentrated acidic microenvironment, exacerbating tissue irritation and causing localized chemical burns[2].
The following guide provides a self-validating, step-by-step operational framework to ensure absolute safety during the handling, solubilization, and disposal of this compound.
Quantitative Personal Protective Equipment (PPE) Matrix
Standard latex gloves and basic safety glasses are insufficient for piperazine hydrochlorides. The table below outlines the strict PPE requirements and the mechanistic rationale behind each choice[3].
PPE Category
Specification
Performance Metric
Causal Rationale (The "Why")
Hand Protection
Unlined Nitrile or Neoprene (≥0.11 mm thickness)
Breakthrough time >480 mins
Piperazine derivatives can permeate standard latex. Unlined interiors prevent the trapping of chemical-laden sweat against the skin[3].
Eye Protection
Tight-fitting Chemical Safety Goggles
ANSI Z87.1 / EN166 compliant
Protects against highly irritating, aerosolized hydrochloride salt dust which easily bypasses the gaps in standard safety glasses[1].
Body Protection
Flame-retardant Lab Coat & Closed-toe shoes
100% Cotton or specialized synthetic
Minimizes dermal exposure. Synthetic blends should be avoided if secondary flammable solvents are used, as they can melt into the skin during a fire.
Respiratory
Fume Hood + N95/P100 Particulate Respirator
Filters ≥99.9% of airborne particles
Mitigates the inhalation of static-prone dust, preventing piperazine-induced occupational asthma and respiratory sensitization[1][3].
Operational Plan & Experimental Workflow
Every protocol in your laboratory must be a self-validating system. If a step fails its validation check, the operation must be paused.
Protocol A: Safe Weighing and Solubilization
Hydrochloride salts are notoriously prone to triboelectric charging (static electricity). Unmitigated static causes micro-scatter, leading to unrecognized surface contamination.
Step 1: Environmental Baseline Check
Action: Conduct all handling inside a chemical fume hood.
Validation: Tape a small piece of tissue to the bottom of the sash; it should pull steadily inward (indicating a face velocity of 100–120 fpm) without violent fluttering[2].
Step 2: Static Mitigation & Weighing
Action: Discharge static from your weigh boat using an anti-static ionizer gun (e.g., Zerostat). Weigh the cis-4-Piperazin-1-yl-cyclohexanol hydrochloride using a grounded stainless-steel or ceramic spatula.
Validation: The powder must rest flat on the weigh boat without "jumping" or clinging to the sides of the spatula.
Step 3: Controlled Solubilization
Action: Transfer the solid to a secondary vial. Slowly add the required solvent (e.g., buffer or water) dropwise to the solid, rather than pouring the solid into the liquid.
Validation: The solution should remain at room temperature. Causality: Adding solvent to the salt controls the hydration rate, mitigating the localized exothermic heat of dissolution typical of amine hydrochlorides.
Fig 1: End-to-end operational and disposal workflow for piperazine derivatives.
Spill Management & Waste Disposal Protocol
Do not dispose of this chemical down the drain. Piperazine derivatives pose environmental toxicity risks and must be handled strictly as hazardous waste[4].
Protocol B: Decontamination and Disposal
Step 1: Spill Containment (Emergency)
Action: If the dry powder is spilled, do not use water immediately , as it will dissolve the salt and spread the acidic residue. Use dry, non-sparking tools to sweep up the powder into a designated waste container[2][5].
Step 2: Segregation & Containment
Action: Collect all waste (including contaminated pipette tips, gloves, and weigh boats) into a 4[4].
Validation: Ensure no metal containers are used. Causality: HDPE provides superior chemical resistance to both the acidic nature of the dissolved hydrochloride salt and the basic nature of the parent piperazine[4].
Step 3: Chemical Decontamination
Action: Wipe down the balance and fume hood surfaces with a damp, disposable cloth, followed by a 70% ethanol wipe.
Causality: The damp cloth effectively picks up hygroscopic salt residues, while the ethanol ensures rapid evaporation and final sanitization.
Step 4: Labeling & EHS Transfer
Action: Affix a "HAZARDOUS WASTE" tag immediately. Explicitly write: "cis-4-Piperazin-1-yl-cyclohexanol hydrochloride (Toxic/Irritant)"[4]. Submit a pickup request to your institution's Environmental Health and Safety (EHS) department.
References
Title: Essential Safety and Logistical Information for Handling 4-(Piperazin-1-YL)oxan-3-OL | Source: BenchChem | URL:3
Title: Safe Disposal of 4-(Piperazin-1-YL)oxan-3-OL: A Guide for Laboratory Professionals | Source: BenchChem | URL:4
Title: Chemical Safety Data Sheet MSDS / SDS - PIPERAZINE DIHYDROCHLORIDE | Source: ChemicalBook | URL:2
Title: Material Safety Data Sheet - Piperazine, anhydrous, 99% | Source: Cole-Parmer | URL:1
